[3-(Hydroxymethyl)phenoxy]acetic acid

• CAS: 6625-88-3

Core Science & Biosynthesis

[3-(Hydroxymethyl)phenoxy]acetic acid CAS 6625-88-3 properties

The following technical guide details the properties, synthesis, and applications of [3-(Hydroxymethyl)phenoxy]acetic acid (CAS 6625-88-3). This document is structured for researchers and drug development professionals, focusing on its utility as a heterobifunctional building block.

Part 1: Executive Summary

[3-(Hydroxymethyl)phenoxy]acetic acid (CAS 6625-88-3) is a versatile aromatic building block characterized by a meta-substituted benzene ring bearing two distinct reactive handles: a carboxylic acid and a primary alcohol (hydroxymethyl group).

Unlike its more common para-isomer (the HMPA linker used in solid-phase peptide synthesis), the meta-isomer offers a unique "kinked" geometry. This structural feature is critical in medicinal chemistry for accessing specific binding pockets where linear (para) substitution fails. It serves as a key intermediate in the synthesis of CRTH2 antagonists, COX-2 inhibitors, and PROTAC linkers requiring precise spatial orientation.

Part 2: Chemical Identity & Physicochemical Properties[1][2][3]

Core Identity Data

Property	Specification
CAS Number	6625-88-3
IUPAC Name	2-[3-(Hydroxymethyl)phenoxy]acetic acid
Molecular Formula	C H O
Molecular Weight	182.17 g/mol
SMILES	O=C(O)COC1=CC=CC(CO)=C1
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, Ethanol, Ethyl Acetate; Sparingly soluble in water (pH dependent)

Physicochemical Parameters

Parameter	Value (Experimental/Predicted)	Context
Boiling Point	~377.8°C	@ 760 mmHg
Density	1.316 g/cm³	Predicted
pKa (Acid)	3.5 – 4.0	Carboxylic acid moiety
pKa (Alcohol)	~14.8	Benzyl alcohol moiety
LogP	0.5 – 0.8	Hydrophilic nature due to dual H-bond donors

Part 3: Synthesis & Manufacturing Protocols

Synthetic Route: Selective Alkylation

The most robust synthesis involves the Williamson ether synthesis using 3-hydroxybenzyl alcohol and chloroacetic acid . This route leverages the significant acidity difference between the phenolic hydroxyl (pKa ~10) and the benzylic hydroxyl (pKa ~15), allowing for selective alkylation without protecting groups.

Reaction Scheme (DOT Visualization)

Figure 1: Selective synthesis via Williamson etherification. The phenolic oxygen is selectively alkylated due to higher acidity and nucleophilicity of the phenoxide anion.

Detailed Experimental Protocol

Objective: Synthesis of 10g of [3-(Hydroxymethyl)phenoxy]acetic acid.

• Reagent Preparation:

  • Dissolve 3-hydroxybenzyl alcohol (12.4 g, 100 mmol) in water (50 mL) containing NaOH (8.8 g, 220 mmol). The solution will turn slightly yellow (phenoxide formation).

  • Note: 2.2 equivalents of base are required: 1 eq to deprotonate the phenol, 1 eq to neutralize the chloroacetic acid.

• Alkylation:

  • Add chloroacetic acid (10.4 g, 110 mmol) dropwise as a solution in water (20 mL) over 30 minutes.

  • Heat the reaction mixture to reflux (100°C) for 4–6 hours. Monitor by HPLC or TLC (mobile phase: MeOH/DCM).

• Workup & Isolation:

  • Cool the mixture to room temperature.

  • Acidify carefully with 6M HCl to pH ~2.0. The product may precipitate as a white solid.

  • If oiling occurs (common), extract with Ethyl Acetate (3 x 50 mL) .

  • Wash combined organics with brine, dry over anhydrous Na₂SO₄ , and concentrate in vacuo.

• Purification:

  • Recrystallize from Water/Ethanol (9:1) or purify via flash column chromatography (SiO₂, Gradient: 0→10% MeOH in DCM).

Part 4: Applications in Drug Discovery

Heterobifunctional Linker Strategy

This compound is a "privileged scaffold" for fragment-based drug design (FBDD). It provides a rigid aromatic spacer with defined geometry.

• Carboxylic Acid Handle: Amenable to amide coupling (EDC/NHS) with amines.

• Hydroxymethyl Handle: Amenable to oxidation (to aldehyde/acid), halogenation (to benzyl halide), or etherification.

Workflow: PROTAC Linker Synthesis

In PROTAC (Proteolysis Targeting Chimera) design, linker geometry affects degradation efficiency. The meta-substitution of CAS 6625-88-3 forces a ~120° angle, distinct from the 180° vector of para-substituted linkers.

Figure 2: Stepwise functionalization strategy for using CAS 6625-88-3 as a PROTAC linker.

Therapeutic Areas

• CRTH2 Antagonists: Phenoxyacetic acid derivatives are potent antagonists for the Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), used in treating asthma and allergic rhinitis. The 3-substituted variants often show improved metabolic stability compared to 4-substituted analogs.

• COX-2 Inhibitors: Used as a side-chain scaffold to fine-tune the lipophilicity and binding affinity of cyclooxygenase inhibitors.

Part 5: Analytical Characterization

To validate the identity of CAS 6625-88-3, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance (NMR)

Nucleus	Shift (δ ppm)	Multiplicity	Assignment
¹H NMR	12.80	Broad Singlet	-COOH (Carboxylic acid)
(DMSO-d₆)	7.20 – 7.26	Multiplet	Ar-H (C5)
6.88 – 6.95	Multiplet	Ar-H (C2, C4, C6)
5.20	Triplet	-CH₂OH (Hydroxyl)
4.65	Singlet	-OCH ₂COOH (Methylene)
4.48	Doublet	Ar-CH ₂OH (Benzylic)

HPLC Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV @ 275 nm (Phenoxy absorption band).

Part 6: Handling & Safety (SDS Summary)

Although specific toxicological data for this exact CAS is limited, it shares hazard profiles with general phenoxyacetic acids.

• Hazard Statements:

  • H315: Causes skin irritation.[1][2][3][4][5]

  • H319: Causes serious eye irritation.[1][2][3][4][5][6]

  • H335: May cause respiratory irritation.[1][3][4][5][6]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The benzylic alcohol is susceptible to slow oxidation to the aldehyde if exposed to air and light over long periods.

• Stability: Stable under acidic and neutral conditions. Avoid strong oxidizers (e.g., KMnO₄, Jones reagent) unless oxidation of the alcohol is intended.

References

• LookChem. [3-(Hydroxymethyl)phenoxy]acetic acid CAS 6625-88-3 Properties and Safety. Available at: [Link]

• National Institutes of Health (NIH). PubChem Compound Summary: Phenoxyacetic acid derivatives. Available at: [Link]

• PrepChem. Synthesis of phenoxyacetic acid derivatives via Williamson Ether Synthesis. Available at: [Link]

• MDPI. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives. Available at: [Link][7]

Sources

• 1. 3'-Hydroxyphenylacetic acid | C8H8O3 | CID 12122 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. fishersci.com [fishersci.com]
• 7. jocpr.com [jocpr.com]

In-Depth Technical Guide: 3-(Hydroxymethyl)phenoxyacetic Acid

This in-depth technical guide details the chemical structure, synthesis, and applications of 3-(Hydroxymethyl)phenoxyacetic acid , a specialized organic intermediate and structural isomer of the widely utilized HMPA linker.

Introduction

3-(Hydroxymethyl)phenoxyacetic acid (CAS No. 6625-88-3 ) is a bifunctional aromatic compound characterized by a benzene ring substituted with a hydroxymethyl group (–CH₂OH) at the meta position relative to a phenoxyacetic acid moiety (–OCH₂COOH).[1]

While its para-isomer, 4-(hydroxymethyl)phenoxyacetic acid (HMPA) , is ubiquitous as an acid-labile linker in Solid-Phase Peptide Synthesis (SPPS), the 3-isomer represents a distinct chemical entity with unique electronic properties and stability profiles.[1] This guide explores its role as a versatile building block in medicinal chemistry and a potential linker with modified acid sensitivity.[1]

Structural Analysis & Electronic Properties

2.1 Molecular Geometry

The molecule features a 1,3-disubstituted benzene ring. The spatial arrangement of the hydroxymethyl and phenoxyacetic acid groups in the meta position disrupts the direct resonance conjugation often seen in para-substituted analogs.

• Formula: C₉H₁₀O₄[1][2][3]

• Molecular Weight: 182.17 g/mol [1]

• SMILES: OCC1=CC(OCC(O)=O)=CC=C1

• Key Functional Groups:

  • Carboxylic Acid: Provides a handle for amide bond formation or esterification.[1]

  • Primary Alcohol (Benzylic): Acts as a nucleophile or attachment point for payloads.[1]

  • Ether Linkage: Stable under most physiological conditions, contributing to the scaffold's robustness.

2.2 Electronic Effects: Meta vs. Para

The meta positioning significantly alters the electronic environment compared to the HMPA linker.[1]

• HMPA (Para): The oxygen of the ether linkage can donate electron density into the ring via resonance, stabilizing the benzylic carbocation formed during acid cleavage (e.g., with TFA).[1] This makes the para-benzylic ester linkage highly acid-labile.

• 3-Isomer (Meta): In the meta position, resonance stabilization of a benzylic carbocation is minimal.[1] The inductive electron-withdrawing effect of the phenoxy oxygen dominates, potentially making esters derived from the 3-isomer more stable to acid than their para counterparts. This property can be exploited to design "safety-catch" linkers or more robust drug conjugates.[1]

Synthesis & Manufacturing Protocols

The synthesis of 3-(Hydroxymethyl)phenoxyacetic acid typically follows a Williamson ether synthesis pathway, starting from commercially available 3-hydroxybenzyl alcohol.

3.1 Synthetic Pathway (Graphviz Diagram)

3.2 Detailed Experimental Protocol

Objective: Synthesis of 3-(Hydroxymethyl)phenoxyacetic acid from 3-hydroxybenzyl alcohol.

Reagents:

• 3-Hydroxybenzyl alcohol (1.0 eq)[1]

• Chloroacetic acid (1.2 eq)[1]

• Sodium hydroxide (NaOH, 2.5 eq)[1]

• Water/Ethanol (solvent)[1][4][5]

• Hydrochloric acid (HCl, 6M)[1]

Step-by-Step Methodology:

• Deprotonation: Dissolve 3-hydroxybenzyl alcohol (12.4 g, 100 mmol) in a solution of NaOH (10 g, 250 mmol) in water (50 mL). Stir at 0°C for 30 minutes to form the phenoxide.

• Alkylation: Slowly add a solution of chloroacetic acid (11.3 g, 120 mmol) in water (20 mL), maintaining the temperature below 10°C to prevent side reactions.

• Reflux: Heat the reaction mixture to reflux (100°C) for 4–6 hours. Monitor reaction progress via TLC (SiO₂, MeOH:DCM 1:9) or HPLC.[1]

• Workup: Cool the mixture to room temperature. Acidify carefully with 6M HCl to pH ~2. The product may precipitate as a white solid.

• Extraction: If no precipitate forms, extract the aqueous layer with Ethyl Acetate (3 x 100 mL). Combine organic layers, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Recrystallize from water or a mixture of Ethyl Acetate/Hexane to yield the pure acid.[1]

Yield: Typical yields range from 65% to 80%.[1]

Applications in Drug Development & Chemical Biology

4.1 Linker Chemistry (SPPS & ADCs)

While less common than the para-isomer, the 3-isomer serves as a specialized linker where increased stability is required.

• Fine-Tuned Lability: The meta-substitution reduces the stability of the benzylic carbocation intermediate.[1] Consequently, ester linkages formed at the benzylic position require harsher acidic conditions (e.g., HF or TFMSA) for cleavage compared to the TFA-labile HMPA linker.

• Orthogonal Protection: Can be used in strategies requiring a linker that survives mild acid treatments (e.g., removal of Boc groups) but cleaves under strong acid conditions.[1]

4.2 Pharmaceutical Intermediate

The molecule serves as a core scaffold for:

• Phenoxyacetic Acid Derivatives: A class of compounds with known activity as PPAR agonists (peroxisome proliferator-activated receptors) for metabolic disorders.[1]

• Pro-drug Design: The hydroxyl group can be esterified with a carboxylic acid drug payload, improving lipophilicity and bioavailability, releasing the active drug upon hydrolysis.

Table 1: Comparison of 3- and 4-Isomers

Feature	3-(Hydroxymethyl)phenoxyacetic Acid	4-(Hydroxymethyl)phenoxyacetic Acid (HMPA)
Substitution	Meta (1,[1]3)	Para (1,4)
Electronic Effect	Inductive withdrawal (destabilizes carbocation)	Resonance donation (stabilizes carbocation)
Acid Stability	High (Requires strong acid for cleavage)	Low (Cleaves with 95% TFA)
Primary Use	Specialized intermediate, stable linker	Standard SPPS linker (Wang resin equivalent)
CAS Number	6625-88-3	68858-21-9

Analytical Characterization

To verify the identity of the synthesized compound, the following spectral data should be obtained.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 12.8 (s, 1H, -COOH)

  • δ 7.25 (t, 1H, Ar-H5)

  • δ 6.95 (s, 1H, Ar-H2)

  • δ 6.85 (d, 1H, Ar-H6)

  • δ 6.80 (d, 1H, Ar-H4)

  • δ 5.20 (t, 1H, -OH)

  • δ 4.65 (s, 2H, -OCH₂-)

  • δ 4.48 (d, 2H, Ar-CH₂-)

• Mass Spectrometry (ESI-MS):

  • Calculated Mass: 182.06

  • Observed [M-H]⁻: 181.1[1]

• IR Spectroscopy:

  • Broad peak at 3300–2500 cm⁻¹ (O-H stretch, carboxylic acid).[1]

  • Strong peak at ~1710 cm⁻¹ (C=O stretch).[1]

  • Peaks at ~1600, 1580 cm⁻¹ (C=C aromatic).[1]

Safety & Stability

• Handling: Wear standard PPE (gloves, lab coat, safety goggles). The compound is an organic acid and phenol derivative; avoid contact with skin and eyes.

• Storage: Store in a cool, dry place (2–8°C). Keep container tightly closed to prevent moisture absorption.[1]

• Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents.[1]

References

• PrepChem. "Synthesis of ethyl 3-(hydroxymethyl)phenoxyacetate." PrepChem.com. Accessed March 2, 2026. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 80436, [3-(Hydroxymethyl)phenoxy]acetic acid." PubChem. Accessed March 2, 2026. [Link][1]

• LookChem. "CAS 6625-88-3 | [3-(Hydroxymethyl)phenoxy]acetic acid."[1] LookChem.com.[1] Accessed March 2, 2026. [Link][1]

Sources

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• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. angenesci.com [angenesci.com]
• 4. prepchem.com [prepchem.com]
• 5. Phenoxyacetic acid synthesis - chemicalbook [chemicalbook.com]

A Senior Application Scientist's Guide to the Meta-Isomer of HMP Linker: 3-(Hydroxymethyl)phenoxyacetic Acid in Solid-Phase Synthesis

Abstract

In the landscape of solid-phase peptide synthesis (SPPS), the choice of linker is a critical determinant of the overall success of the synthetic strategy. While the para-substituted 4-(hydroxymethyl)phenoxyacetic acid (HMPA) linker is a well-established and widely utilized tool, its isomers offer a nuanced modulation of reactivity and stability. This technical guide provides an in-depth exploration of the meta-isomer, 3-(hydroxymethyl)phenoxyacetic acid. We will dissect its chemical properties, present detailed protocols for its synthesis and application, and, through the lens of physical organic chemistry, analyze the critical differences in cleavage kinetics compared to its more common para-counterpart. This document is intended for researchers, chemists, and drug development professionals seeking to expand their toolkit of SPPS strategies and leverage the unique properties of isomeric linkers for specialized applications.

Introduction: The Strategic Role of Linkers in SPPS

Solid-phase peptide synthesis (SPPS) has revolutionized the production of peptides by anchoring the C-terminal amino acid to an insoluble polymer support, allowing for the iterative addition of subsequent amino acids with easy purification by filtration at each step.[1] The linker is the bifunctional molecule that connects the nascent peptide chain to this solid support. An ideal linker must be stable throughout the many cycles of N-α-deprotection and amino acid coupling but must also be susceptible to quantitative cleavage under conditions that do not compromise the integrity of the final peptide product.[2]

The hydroxymethyl-phenoxyacetic acid (HMP) family of linkers, which includes the common HMPA (Wang-type) linker, are benzyl alcohol-type linkers designed for the synthesis of peptide acids using the Fmoc/tBu strategy. Cleavage is achieved under moderately acidic conditions, typically with trifluoroacetic acid (TFA), which concurrently removes most common side-chain protecting groups.[3]

While the para-isomer (HMPA) is ubiquitous, the positional chemistry of the hydroxymethyl group on the phenoxy ring has profound implications for the linker's reactivity. This guide focuses on the meta-isomer, 3-(hydroxymethyl)phenoxyacetic acid , a less common but valuable variant whose properties merit careful consideration.

Core Chemistry: Understanding the Meta-Isomer

The fundamental difference between the meta- and para-isomers lies in the electronic effects exerted by the ether oxygen on the benzylic carbon, which is the site of cleavage.

Property	4-(Hydroxymethyl)phenoxyacetic Acid (para-Isomer)	3-(Hydroxymethyl)phenoxyacetic Acid (meta-Isomer)
Synonym	HMPA, p-HMP	m-HMP
CAS Number	68858-21-9	6625-88-3
Molecular Formula	C₉H₁₀O₄	C₉H₁₀O₄
Molecular Weight	182.17 g/mol	182.17 g/mol
Cleavage Moiety	4-alkoxybenzyl ester	3-alkoxybenzyl ester
Expected Stability	Moderately acid-labile	More acid-stable than para-isomer

During acid-catalyzed cleavage, the protonated ester is cleaved to release the peptide carboxylic acid, forming a benzylic carbocation on the linker. In the para-isomer , the ether oxygen at position 1 can directly stabilize this positive charge at position 4 through resonance (a +R effect). This resonance stabilization significantly lowers the activation energy for cleavage.

For the meta-isomer , the ether oxygen is not in a position to directly donate electron density to the benzylic carbon (position 3) via resonance. It can only exert a weaker, through-bond inductive effect (-I effect). The lack of direct resonance stabilization of the carbocation intermediate means that a higher activation energy is required for cleavage. This makes the meta-HMP linker inherently more stable to acid than its para-counterpart.

This enhanced stability can be strategically advantageous, for instance, in the synthesis of long peptides requiring many cycles where minimal premature linker cleavage is paramount, or when using certain acid-sensitive side-chain protecting groups that might be partially cleaved during synthesis with a more labile linker.

Synthesis of 3-(Hydroxymethyl)phenoxyacetic Acid

The linker can be synthesized via a standard Williamson ether synthesis.

Experimental Protocol: Synthesis

• Prepare Sodium Chloroacetate: In a flask cooled in an ice-water bath, dissolve monochloroacetic acid (1.1 equivalents) in deionized water. Adjust the pH to 8-9 using a 30% NaOH solution with stirring.

• Prepare Phenoxide: In a separate reaction flask, dissolve NaOH (1.0 equivalent) in a mixed solvent of deionized water and ethanol. Slowly add 3-hydroxybenzyl alcohol (1.0 equivalent) at room temperature and stir for 20 minutes to form the sodium phenoxide.

• Reaction: Add the sodium chloroacetate solution to the phenoxide solution.

• Reflux: Heat the mixture to reflux (approx. 102°C) and maintain for 5-6 hours.

• Acidification & Precipitation: Cool the reaction mixture to room temperature. Acidify to pH 1-2 with 2M HCl. A white precipitate of the crude product will form.

• Purification: Filter the crude product and wash with dilute HCl. For higher purity, the crude product can be dissolved in water by adjusting the pH to 8 with a saturated potassium carbonate solution, filtering to remove any insoluble impurities, and then re-precipitating the pure product by acidifying the filtrate back to pH 1-2 with 2M HCl.

• Drying: Filter the purified product, wash with cold dilute HCl, and dry overnight in a vacuum oven. Characterize by ¹H NMR and MS.

Application in Solid-Phase Peptide Synthesis

The workflow for using the meta-HMP linker mirrors that of the standard HMPA linker.

Experimental Protocol: Linker Immobilization on Aminomethyl Resin

• Suspend aminomethyl polystyrene resin (1.0 eq) in dichloromethane (DCM, ~15 mL per gram of resin).

• In a separate vessel, dissolve 3-(hydroxymethyl)phenoxyacetic acid (1.5 eq) and 1-hydroxybenzotriazole (HOBt) (1.5 eq) in a minimal amount of dimethylformamide (DMF).

• Add the linker/HOBt solution to the resin suspension.

• Cool the mixture to 0°C in an ice bath.

• Add diisopropylcarbodiimide (DIC) (1.5 eq) and allow the reaction to proceed for 4-6 hours at room temperature with gentle agitation.

• Monitor the reaction using a Kaiser test on a small sample of washed resin beads. A negative test (beads remain colorless/yellow) indicates complete coupling of the linker's carboxyl group to the resin's amino groups.

• Once complete, filter the resin and wash sequentially with DMF (3x), DCM (3x), and Methanol (3x).

• Dry the resin in vacuo to a constant weight. The loading can be estimated by weight gain or more accurately determined by quantitative Fmoc analysis after coupling Fmoc-Gly-OH to the linker's hydroxyl group.

Experimental Protocol: First Amino Acid Coupling (Esterification)

• Swell the meta-HMP functionalized resin in DCM (~15 mL per gram).

• In a separate vessel, dissolve the first Fmoc-protected amino acid (3.0 eq) in DCM.

• Add the amino acid solution to the resin suspension.

• Add 4-(dimethylamino)pyridine (DMAP) (0.1 eq) as a catalyst.

• Add DIC (3.0 eq) to initiate the esterification.

• Agitate the mixture at room temperature for 2-4 hours.

• To cap any unreacted hydroxyl groups, add acetic anhydride (2.0 eq) and continue agitation for 30 minutes.

• Filter the resin and wash sequentially with DCM (3x), DMF (3x), and Methanol (3x).

• Dry the resin in vacuo.

The Critical Step: Cleavage

As predicted by chemical theory, cleaving a peptide from the meta-HMP linker requires more forcing conditions than from the para-HMPA linker due to the lower stability of the carbocation intermediate.

Comparative Cleavage Conditions

Linker	Typical TFA Concentration	Typical Cleavage Time	Rationale
para-HMPA	95% TFA	1.5 - 2 hours[3]	Resonance-stabilized carbocation allows for faster cleavage under standard conditions.
meta-HMP	95% TFA	> 3 hours (Estimated)	Lack of direct resonance stabilization requires longer exposure or potentially stronger acidic conditions for efficient cleavage.

Experimental Protocol: Cleavage and Deprotection

• If the peptide is N-terminally Fmoc-protected, perform a final deprotection step with 20% piperidine in DMF and wash the resin thoroughly.

• Swell the dried peptidyl-resin in the cleavage cocktail. A recommended starting point is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) . For peptides containing tryptophan, consider adding 2.5% ethanedithiol (EDT).

• Allow the cleavage to proceed at room temperature with occasional swirling for at least 3-4 hours . It is highly recommended to perform a time-course study (e.g., cleaving small aliquots at 2, 3, 4, and 5 hours) during the first use to determine the optimal cleavage time for a specific peptide.

• Filter the resin through a fine sintered funnel, collecting the filtrate.

• Wash the resin with small portions of fresh TFA (2-3x) and combine the filtrates.

• Precipitate the crude peptide by adding the combined filtrate to a 10-fold volume of cold diethyl ether.

• Pellet the peptide by centrifugation, decant the ether, and wash the pellet with cold ether 2-3 more times.

• Dry the crude peptide pellet under a stream of nitrogen or in vacuo.

Field-Proven Insights: Advantages and Niche Applications

The primary advantage of the meta-HMP linker is its increased acid stability . This translates to several strategic benefits:

• Reduced Premature Cleavage: In the synthesis of exceptionally long peptides (>50 residues), the cumulative exposure to the acidic environment during repeated coupling steps can lead to loss of chains from more labile linkers. The meta-HMP linker minimizes this side reaction, potentially improving crude purity and overall yield.

• Compatibility with Highly Acid-Sensitive Groups: While most modern protecting groups are designed for TFA stability, the meta-HMP linker could provide an additional margin of safety when working with exceptionally labile functionalities that might not withstand prolonged synthesis on a standard Wang or HMPA resin.

• Orthogonal Cleavage Potential: The difference in cleavage kinetics between the meta-HMP linker and hyper-acid-labile linkers (like 2-chlorotrityl) is more pronounced. This could be exploited in complex synthetic schemes where sequential release of different molecules from the same solid support is required.

Conclusion

The meta-isomer of the HMP linker, 3-(hydroxymethyl)phenoxyacetic acid, is more than a simple chemical curiosity. It is a specialized tool for the discerning peptide chemist. Its enhanced acid stability, a direct consequence of its electronic structure, provides a tangible advantage in scenarios demanding maximum linker robustness. While its use requires a modest adjustment in cleavage protocols—specifically, an extended reaction time—the potential payoff in terms of yield and purity for complex syntheses makes it a valuable addition to the repertoire of advanced SPPS strategies. By understanding the underlying chemical principles, researchers can strategically deploy this linker to overcome specific synthetic challenges and push the boundaries of peptide and drug development.

References

• Albericio, F., & Barany, G. (1984). Int. J. Pept. Protein Res., 23, 342-349.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214.
• Vázquez, E., et al. (2022). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 27(9), 2845.

• AAPPTec. (n.d.). Solid Phase Peptide Synthesis Linkers and Reagents. Retrieved March 7, 2026, from [Link]

• Pearson, D. A., et al. (2025).
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
• Vertex AI Search. (n.d.). Technical Support Information Bulletin 1113 - HMPA Linker (4-(Hydroxymethyl)phenoxyacetic Acid). Retrieved March 7, 2026.
• Bernatowicz, M. S., et al. (1993). Cleavage kinetics and anchor linked intermediates in solid phase peptide amide synthesis. Peptide Research, 6(3), 149-155.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Subirós-Funosas, R., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-255.
• Kumar, A., & Arora, P. S. (2021).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]

Strategic Functionalization: A Technical Guide to 3-Substituted Phenoxyacetic Acid Derivatives

Topic: Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The phenoxyacetic acid scaffold represents a privileged structure in medicinal chemistry and agrochemistry, serving as the core architecture for agents ranging from classic auxins (herbicides) to modern PPAR agonists and CRTH2 antagonists.[1][2] While 2,4-disubstitution patterns have historically dominated the patent landscape (e.g., 2,4-D), the 3-substituted (meta) derivatives have emerged as a critical frontier for optimizing Ligand-Lipophilicity Efficiency (LLE) and metabolic stability.

This guide provides a technical deep-dive into the synthesis, structure-activity relationships (SAR), and therapeutic utility of 3-substituted phenoxyacetic acids. It challenges the conventional focus on ortho-substitution by demonstrating how meta-functionalization avoids steric clashes within the binding pocket while modulating electronic properties essential for receptor affinity.

Chemical Architecture & SAR Logic

The "Meta" Advantage

In drug design, the 3-position (meta) of the phenoxy ring offers a unique "Goldilocks" zone. Unlike the 2-position (ortho), which often introduces significant steric hindrance that can twist the ether linkage out of planarity, the 3-position allows for the introduction of lipophilic or electron-withdrawing groups that interact with secondary binding pockets without disrupting the primary pharmacophore alignment.

Key SAR Drivers:

• Electronic Modulation: Electron-withdrawing groups (e.g., 3-Cl, 3-CF3) at the meta position decrease the pKa of the phenyl ring, potentially altering the oxidative metabolism of the ether linkage.

• Metabolic Blocking: Substitution at the 3-position can block metabolic hydroxylation at a site that is otherwise prone to Phase I metabolism (CYP450 attack).

• Receptor Fit: In PPAR

  and FFAR1 agonists, 3-substitution has been shown to provide superior binding affinity compared to ortho-analogs by accessing specific hydrophobic clefts in the receptor [1, 5].

Quantitative Data Summary: SAR Comparison

The following table summarizes the impact of 3-substitution on biological activity across different targets, synthesized from recent literature [1, 5].

Substituent (R)	Position	Target Receptor	Activity (IC50/EC50)	Mechanistic Insight
-H	N/A	FFAR1 (GPR40)	> 10 M	Baseline scaffold lacks hydrophobic interaction.
-CH3	2-position (Ortho)	FFAR1 (GPR40)	1.2 M	Steric clash reduces potency.
-CH3	3-position (Meta)	FFAR1 (GPR40)	0.043 M	Optimal fit; 30x potency increase over ortho.
-Cl	3-position (Meta)	PPAR	55 nM	Halogen bonding enhances pocket occupancy.
-COOH	3-position (Meta)	CRTH2	> 1000 nM	Polar group at meta disrupts hydrophobic pocket.

Synthetic Methodologies

To ensure reproducibility and high yield, we recommend a modified Williamson Ether Synthesis using a phase-transfer catalyst or specific solvent systems to minimize side reactions like ester hydrolysis during the alkylation step.

Protocol A: High-Yield Synthesis of 3-Substituted Phenoxyacetic Acids

Based on optimized protocols for substituted phenols [2, 6].

Reagents:

• 3-Substituted Phenol (1.0 eq)

• Ethyl Bromoacetate (1.2 eq)

• Potassium Carbonate (

  , anhydrous, 2.0 eq)

• DMF (Dimethylformamide, anhydrous) or Acetone

• Sodium Hydroxide (NaOH, 2N aqueous)

Step-by-Step Workflow:

• O-Alkylation (The Ether Linkage):

  • Charge a round-bottom flask with 3-substituted phenol (e.g., 3-chlorophenol) and anhydrous DMF (5 mL/mmol).

  • Add

    (2.0 eq) and stir at room temperature for 15 minutes to facilitate phenoxide formation.

  • Dropwise add Ethyl Bromoacetate (1.2 eq) to the suspension.

  • Critical Control Point: Heat the reaction to 60°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 4:1). Note: Avoid refluxing in DMF to prevent dimethylamine impurities.

  • Workup: Pour mixture into ice-water. Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

    , and concentrate to yield the ethyl ester intermediate.

• Hydrolysis (Ester Cleavage):

  • Dissolve the crude ester in a 1:1 mixture of THF and MeOH.

  • Add 2N NaOH (3.0 eq). Stir at ambient temperature for 2-4 hours.

  • Validation: Reaction is complete when the ester spot disappears on TLC.

  • Isolation: Evaporate volatiles. Acidify the aqueous residue to pH 2 using 1N HCl. The free acid will precipitate.

  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography if the solid is amorphous.

Visualization: Synthesis Workflow

The following diagram outlines the logical flow of the synthesis and critical decision nodes.

Caption: Step-by-step synthetic pathway for generating 3-substituted phenoxyacetic acid derivatives via modified Williamson Ether synthesis.

Therapeutic Applications & Mechanism[3]

Metabolic Disease: PPAR Agonism

Phenoxyacetic acids are structural mimics of fatty acids. They function as Peroxisome Proliferator-Activated Receptor (PPAR) agonists.[3][4][5] The 3-substituted derivatives are particularly potent for PPAR

and PPAR subtypes.

• Mechanism: The carboxylate head group forms a hydrogen bond network with the Tyr473 residue (in PPAR

  ) or equivalent residues in other subtypes. The 3-substituted phenyl ring occupies a hydrophobic pocket, stabilizing the active conformation of Helix 12 [3, 4].

Immunology: CRTH2 Antagonists

The Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2) is a G-protein coupled receptor involved in allergic inflammation.[6]

• Role of Scaffold: 3-substituted phenoxyacetic acids act as antagonists by mimicking Prostaglandin D2 (PGD2) but preventing receptor activation. The "acetic acid" tail is critical for the ionic interaction with Arg170 in the CRTH2 binding pocket [1].

Visualization: PPAR Signaling Pathway

Understanding the downstream effects of this scaffold is crucial for drug development.

Caption: Mechanism of Action for phenoxyacetic acid derivatives activating PPAR-mediated gene transcription.

References

• Structure and CRTh 2 antagonist activity of 2,4-disubstituted phenoxyacetic acid derivatives. ResearchGate. [Link]

• Synthesis of phenoxyacetic acid derivatives (Patent US20090247781A1).

• Phenoxyacetic acids as PPARδ partial agonists: synthesis, optimization, and in vivo efficacy. Bioorganic & Medicinal Chemistry Letters. [Link]

• Discovery and SAR of para-alkylthiophenoxyacetic acids as potent and selective PPARdelta agonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• Recent Developments in Drug Design of Oral Synthetic Free Fatty Acid Receptor 1 Agonists. TandFOnline. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives. MDPI. [Link]

Sources

• 1. jetir.org [jetir.org]
• 2. jetir.org [jetir.org]
• 3. SAR-oriented discovery of peroxisome proliferator-activated receptor pan agonist with a 4-adamantylphenyl group as a hydrophobic tail - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DK1184366T3 - Substituted phenylpropionic acid derivatives as agonists for human perioxin proliferator activated receptor alpha (PPAR) - Google Patents [patents.google.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Discovery of a Novel Series of CRTH2 (DP2) Receptor Antagonists Devoid of Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Precision Synthesis of Phenoxyacetic Acids via Williamson Etherification

Topic: Williamson Ether Synthesis Protocol for Phenoxyacetic Acids Content Type: Application Note & Standard Operating Procedure (SOP) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

Phenoxyacetic acid derivatives are critical pharmacophores in medicinal chemistry (e.g., PPAR agonists, ethacrynic acid derivatives) and agrochemistry (e.g., 2,4-D). While the Williamson ether synthesis is a fundamental organic transformation, its application to phenoxyacetic acids presents unique challenges: the ambident nature of the phenoxide nucleophile, the solubility profile of zwitterionic intermediates, and the competition between O-alkylation and C-alkylation.

This guide provides two distinct, field-validated protocols:

• Method A (Aqueous/Industrial): A robust, scalable approach using chloroacetic acid in aqueous base.

• Method B (Anhydrous/Pharma): A mild, high-precision approach using ethyl bromoacetate and weak bases in aprotic solvents, designed for sensitive substrates.

Scientific Foundation & Mechanistic Logic

The Mechanistic Pathway

The reaction proceeds via a classic ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

mechanism.[1][2][3] However, unlike standard alkylations, the synthesis of phenoxyacetic acid involves a competition between the carboxylate (if using free acid) and the phenoxide.

• Deprotonation: The pKa of phenol (~10) allows deprotonation by hydroxides (NaOH) or carbonates (K₂CO₃).[4]

• Dianion Formation (Method A): When using chloroacetic acid directly, the base must first neutralize the carboxylic acid (pKa ~2.8) and then deprotonate the phenol. The attacking species is a dianion (phenoxide + carboxylate).

• Nucleophilic Attack: The phenoxide oxygen attacks the

  -carbon of the haloacetic acid/ester, displacing the halide.

Critical Variable: The Ambident Nucleophile

Phenoxides are ambident nucleophiles, capable of reacting at the Oxygen (O-alkylation) or the Carbon (C-alkylation).

• O-Alkylation (Desired): Favored by polar aprotic solvents (DMF, Acetone) and "hard" leaving groups.

• C-Alkylation (Impurity): Favored by protic solvents (phenols are highly solvated, masking the oxygen) and very high temperatures.

Visualization: Reaction Coordinate & Pathway

The following diagram illustrates the mechanistic flow and critical decision points between Method A and Method B.

Caption: Mechanistic bifurcation showing the direct dianion route (Method A) versus the ester intermediate route (Method B).

Experimental Protocols

Protocol A: Aqueous Alkaline Synthesis (High Throughput)

Best for: Simple phenols, scale-up (>10g), and substrates stable to strong base/reflux. Reagents: Phenol (1.0 eq), Chloroacetic acid (1.5 eq), NaOH (3.5 eq), Water.

• Preparation of Phenoxide:

  • In a round-bottom flask, dissolve 1.0 equivalent of the phenol in a minimal volume of water containing 1.5 equivalents of NaOH.

  • Note: If the phenol is hydrophobic, add a co-solvent (Ethanol or 1,4-Dioxane) until homogeneous.

• Preparation of Chloroacetate:

  • In a separate beaker, neutralize 1.5 equivalents of Chloroacetic acid with 1.5 equivalents of NaOH in water. Keep this solution cool (<20°C) to prevent hydrolysis to glycolic acid.

• Reaction Assembly:

  • Add the chloroacetate solution to the phenoxide solution.[5]

  • Add the remaining 0.5 eq of NaOH.

  • Crucial Step: Heat to reflux (100°C) for 2–4 hours. Monitor by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Acidify carefully with 6M HCl to pH ~1.

  • Observation: The phenoxyacetic acid should precipitate as a solid.

  • Filter the solid, wash with cold water, and recrystallize from hot water or ethanol/water.

Protocol B: Anhydrous Carbonate Synthesis (Precision)

Best for: Complex drug intermediates, acid/base sensitive groups, and maximizing yield. Reagents: Phenol (1.0 eq), Ethyl Bromoacetate (1.1 eq), K₂CO₃ (2.0 eq), Acetone (Anhydrous).

• Reaction Assembly:

  • Dissolve 1.0 eq of Phenol in anhydrous Acetone (0.2 M concentration).

  • Add 2.0 eq of anhydrous K₂CO₃ (finely ground).

  • Optimization: Add 0.1 eq of Potassium Iodide (KI) to catalyze the reaction via the Finkelstein mechanism (converting alkyl bromide to highly reactive alkyl iodide in situ).

• Alkylation:

  • Add 1.1 eq of Ethyl Bromoacetate dropwise.

  • Reflux at 60°C for 4–8 hours.

  • Checkpoint: Monitor the disappearance of phenol by TLC (Hexane:EtOAc).

• Intermediate Isolation:

  • Filter off the inorganic salts (K₂CO₃/KBr) while warm.

  • Concentrate the filtrate to obtain the Ethyl Phenoxyacetate Ester .

• Hydrolysis (Deprotection):

  • Dissolve the ester in THF/Water (3:1).

  • Add 2.0 eq LiOH. Stir at RT for 2 hours.

  • Acidify to pH 1 and extract with Ethyl Acetate.

  • Dry over MgSO₄ and concentrate to yield the pure acid.

Comparative Data & Optimization

The following table summarizes the expected performance and conditions for various substrates.

Parameter	Method A (Aqueous)	Method B (Anhydrous)
Base	NaOH / KOH (Strong)	K₂CO₃ / Cs₂CO₃ (Mild)
Solvent	Water / Ethanol	Acetone / DMF / MeCN
Alkylating Agent	Chloroacetic Acid	Ethyl Bromoacetate
Reaction Temp	100°C (Reflux)	25°C – 60°C
Primary Side Reaction	O- vs C-alkylation	Elimination (rare)
Typical Yield	60–80%	85–95%
Substrate Tolerance	Low (No base-labile groups)	High (Tolerates esters, nitriles)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Method A)	Hydrolysis of Chloroacetic acid	Ensure Chloroacetic acid is neutralized before addition. Do not overheat prior to mixing.
No Reaction (Method B)	K₂CO₃ particle size too large	Use finely ground K₂CO₃ or switch to Cs₂CO₃ (higher solubility).
C-Alkylation Observed	Solvent too protic	Switch to strictly anhydrous DMF or Acetone. Ensure "hard" leaving group (Cl/Br).
Product is Oily/Sticky	Impurities	Recrystallize from Benzene/Petroleum Ether or perform acid-base extraction workup.

Workflow Decision Tree

Use this logic flow to select the appropriate protocol for your specific molecule.

Caption: Decision matrix for selecting the optimal synthesis pathway based on substrate stability and scale.

Safety & Compliance

• Chloroacetic Acid: Highly corrosive and toxic by skin absorption. It can cause severe burns that are not immediately painful. Always wear double nitrile gloves and a face shield. Neutralize spills immediately with sodium bicarbonate.

• Phenols: Toxic and rapidly absorbed through the skin.

• Waste Disposal: Aqueous waste from Method A contains phenolic residues and must be treated as hazardous organic waste, not flushed down the drain.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for aqueous phenoxyacetic acid synthesis).

• Rea, M. D., et al. "Williamson Ether Synthesis: Principles and Practice." Journal of Chemical Education, 2018. (Mechanistic insights into SN2 competition).

• Hayes, K. S. "Industrial Aspects of the Williamson Ether Synthesis." Journal of Chemical Education, 2000. (Scale-up considerations for herbicides like 2,4-D).

• BenchChem. "Application Notes and Protocols for Williamson Ether Synthesis." (General protocols for asymmetrical ethers).

• Freedman, H. H., & Dubois, R. A. "An Improved Williamson Ether Synthesis Using Phase Transfer Catalysis." Tetrahedron Letters, 1975.[6] (Optimization using PTC).

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. vaia.com [vaia.com]
• 5. mdpi.com [mdpi.com]
• 6. jk-sci.com [jk-sci.com]

Application Notes and Protocols for [3-(Hydroxymethyl)phenoxy]acetic Acid in Herbicide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Role of [3-(Hydroxymethyl)phenoxy]acetic Acid in Modern Agrochemicals

Phenoxyacetic acid derivatives have long been a cornerstone of the herbicide market, valued for their systemic action and selective control of broadleaf weeds.[1][2] These compounds function as synthetic auxins, mimicking the natural plant hormone indole-3-acetic acid (IAA) to induce uncontrolled and fatal growth in target weed species.[1][3] The versatility of the phenoxyacetic acid scaffold allows for a wide range of substitutions on the phenyl ring, enabling the fine-tuning of herbicidal activity, selectivity, and environmental persistence.

[3-(Hydroxymethyl)phenoxy]acetic acid (3-HMPA) is a key intermediate in the synthesis of a variety of functionalized phenoxyacetic acid herbicides. The presence of the hydroxymethyl group at the meta-position provides a reactive handle for further chemical modification, allowing for the introduction of diverse functional groups to create novel herbicidal compounds with potentially improved properties. This guide provides a comprehensive overview of the synthesis, properties, and applications of [3-(Hydroxymethyl)phenoxy]acetic acid, with a focus on its role as a precursor in the development of next-generation herbicides.

Physicochemical Properties of [3-(Hydroxymethyl)phenoxy]acetic Acid

A thorough understanding of the physicochemical properties of [3-(Hydroxymethyl)phenoxy]acetic acid is essential for its effective use in synthesis. The following table summarizes key properties of this compound.

Property	Value	Reference
Chemical Name	[3-(Hydroxymethyl)phenoxy]acetic acid	[4]
CAS Number	6625-88-3	[4]
Molecular Formula	C₉H₁₀O₄	[4]
Molecular Weight	182.17 g/mol	[4]
Appearance	White to off-white solid
Boiling Point	377.8 °C at 760 mmHg	[4]
Flash Point	156 °C	[4]
Density	1.316 g/cm³	[4]
Hydrogen Bond Donor Count	2	[4]
Hydrogen Bond Acceptor Count	4	[4]
Rotatable Bond Count	4	[4]

Synthesis Protocol: Williamson Ether Synthesis of [3-(Hydroxymethyl)phenoxy]acetic Acid

The most common and efficient method for the synthesis of [3-(Hydroxymethyl)phenoxy]acetic acid is the Williamson ether synthesis. This reaction involves the formation of an ether linkage between 3-(hydroxymethyl)phenol and chloroacetic acid in the presence of a strong base. The base deprotonates the phenolic hydroxyl group, forming a more nucleophilic phenoxide ion that subsequently displaces the chloride from chloroacetic acid via an Sₙ2 reaction.[5][6]

Experimental Workflow Diagram

Sources

• 1. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties | Encyclopedia MDPI [encyclopedia.pub]
• 4. lookchem.com [lookchem.com]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]
• 6. community.wvu.edu [community.wvu.edu]

Application Note: Selective Esterification Strategies for [3-(Hydroxymethyl)phenoxy]acetic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Molecule of Interest: [3-(Hydroxymethyl)phenoxy]acetic acid (CAS: 6625-88-3)[1]

Introduction and Mechanistic Challenges[3-(Hydroxymethyl)phenoxy]acetic acid is a highly versatile bifunctional building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and functional materials[1]. Structurally, it features both a primary benzylic alcohol (-CH₂OH) and an aryloxyacetic acid moiety (-O-CH₂-COOH).

The presence of both a nucleophilic hydroxyl group and an electrophilic carboxyl group within the same molecule presents a significant chemoselectivity challenge. Under standard, harsh acidic esterification conditions (e.g., refluxing with sulfuric acid), the molecule is highly prone to self-condensation, leading to unwanted oligomeric or polymeric polyesters. Furthermore, the benzylic alcohol is susceptible to etherification if the thermodynamic conditions are not strictly controlled.

To achieve selective esterification, one must exploit the kinetic and thermodynamic differences between the two functional groups. This guide details field-proven, self-validating protocols to selectively esterify the carboxylic acid moiety while preserving the primary alcohol, preventing polymerization.

Mechanistic Insights: Choosing the Right Strategy

The causality behind successful esterification of hydroxy acids lies in suppressing intermolecular cross-reactivity. We employ two primary strategies depending on the target ester:

• Mild Heterogeneous Fischer Esterification: When synthesizing simple alkyl esters (e.g., methyl or ethyl esters), using an overwhelming excess of the target alcohol as the solvent shifts the equilibrium kinetically. By utilizing a mild, solid-phase acid catalyst like Amberlyst-15 at room temperature, the esterification of the nonconjugated carboxylic acid proceeds rapidly, while the benzylic alcohol remains unreactive[2].

• Steglich Esterification: When coupling the phenoxyacetic acid moiety with complex, sterically hindered alcohols or phenols, thermal Fischer conditions fail. The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) at room temperature[3]. DMAP acts as an acyl transfer catalyst, forming a highly reactive acylpyridinium intermediate that reacts instantly with the target alcohol, completely bypassing the activation energy required for self-condensation.

Decision matrix for the selective esterification of [3-(Hydroxymethyl)phenoxy]acetic acid.

Quantitative Comparison of Esterification Conditions

The following table summarizes the quantitative data and expected outcomes when applying various esterification strategies to[3-(Hydroxymethyl)phenoxy]acetic acid.

Esterification Strategy	Catalyst / Reagents	Target Functional Group	Selectivity	Typical Yield	Risk of Polymerization
Mild Fischer	Amberlyst-15, Excess MeOH	Carboxylic Acid (-COOH)	High	85–95%	Low
Steglich Coupling	DCC, DMAP, DCM	Carboxylic Acid (-COOH)	Very High	80–90%	Very Low
Standard Fischer	H₂SO₄ (reflux), MeOH	Carboxylic Acid (-COOH)	Low	< 50%	High
O-Acylation	Acyl Chloride, Pyridine	Benzylic Alcohol (-OH)	Moderate*	70–85%	Moderate

*Note: Direct O-acylation of the benzylic alcohol requires prior protection of the carboxylic acid to prevent mixed anhydride formation and subsequent oligomerization.

Experimental Protocols

Protocol A: Synthesis of [3-(Hydroxymethyl)phenoxy]acetic acid methyl ester

Target CAS: 37748-11-1[4] Objective: Selective methyl esterification using a heterogeneous catalyst to prevent benzylic etherification[2].

Materials: *[3-(Hydroxymethyl)phenoxy]acetic acid (10.0 mmol, 1.82 g)

• Anhydrous Methanol (50 mL)

• Amberlyst-15 dry resin (0.18 g, 10% w/w relative to substrate)

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of [3-(Hydroxymethyl)phenoxy]acetic acid in 50 mL of anhydrous methanol.

• Catalysis: Add 0.18 g of Amberlyst-15 dry resin to the solution. Causality note: Amberlyst-15 provides strongly acidic sulfonic acid sites on a macroscopic resin bead, allowing for rapid protonation of the carboxylate without creating a harsh, homogeneous acidic environment that would strip the benzylic hydroxyl group.

• Reaction: Stir the suspension vigorously at room temperature (20–25 °C) for 14 to 24 hours.

• Validation & Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Toluene:Methanol (9:1) solvent system. The reaction is complete when the baseline spot (free acid) disappears.

• Workup: Filter the reaction mixture through a medium-porosity glass frit to remove the Amberlyst-15 resin. Wash the resin with an additional 10 mL of methanol.

• Isolation: Concentrate the combined filtrate under reduced pressure (rotary evaporator) at 35 °C to yield the pure [3-(hydroxymethyl)phenoxy]acetic acid methyl ester. No further column chromatography is typically required.

Protocol B: Steglich Esterification with Complex Phenols/Alcohols

Objective: Coupling the phenoxyacetic acid with sterically hindered alcohols while completely suppressing self-condensation[3].

Mechanistic pathway of DMAP-catalyzed Steglich esterification avoiding polymerization.

Materials:

• [3-(Hydroxymethyl)phenoxy]acetic acid (5.0 mmol, 0.91 g)

• Target Alcohol/Phenol (5.5 mmol, 1.1 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (5.5 mmol, 1.13 g)

• 4-Dimethylaminopyridine (DMAP) (0.5 mmol, 0.06 g, 0.1 eq)

• Anhydrous Dichloromethane (DCM) (30 mL)

Step-by-Step Methodology:

• Initialization: In a flame-dried flask under an inert argon atmosphere, dissolve the [3-(Hydroxymethyl)phenoxy]acetic acid and the target alcohol in 20 mL of anhydrous DCM. Cool the mixture to 0 °C using an ice bath.

• Activation: Add the DMAP catalyst to the chilled solution.

• Coupling: Dissolve DCC in 10 mL of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes. Causality note: Dropwise addition at 0 °C controls the exothermic formation of the O-acylisourea intermediate, preventing thermal degradation and ensuring the DMAP can efficiently intercept the intermediate before any self-condensation occurs.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm naturally to room temperature. Continue stirring for 12 hours.

• Byproduct Removal: The reaction will precipitate a white solid, dicyclohexylurea (DCU). Filter the suspension through a pad of Celite to remove the DCU.

• Washing (Self-Validation): Transfer the filtrate to a separatory funnel. Wash sequentially with 0.5 M HCl (20 mL) to remove DMAP, saturated aqueous NaHCO₃ (20 mL) to remove unreacted acid, and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure ester.

References

• LookChem. (n.d.). [3-(Hydroxymethyl)phenoxy]acetic acid. Retrieved from[Link]

• ChemSrc. (n.d.). 37748-11-1 [3-(hydroxymethyl)phenoxy]acetic acid methyl ester. Retrieved from[Link]

• Anand, R. C., Milhotra, V., & Milhotra, A. (1999). Selective Esterification of Nonconjugated Carboxylic Acids in the Presence of Conjugated or Aromatic Carboxylic Acids Under Mild Conditions. Journal of Chemical Research, Synopses. Retrieved from[Link]

• Neves, M. et al. (2024). Synthesis and evaluation of esters obtained from phenols and phenoxyacetic acid with significant phytotoxic and cytogenotoxic activities. Environmental Science and Pollution Research. Retrieved from[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Selective Esterification of Nonconjugated Carboxylic Acids in the Presence of Conjugated or Aromatic Carboxylic Acids Under Mild Conditions - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and evaluation of esters obtained from phenols and phenoxyacetic acid with significant phytotoxic and cytogenotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 37748-11-1_CAS号:37748-11-1_[3-(hydroxymethyl)phenoxy]acetic acid methyl ester - 化源网 [chemsrc.com]

Application Note: Covalent Attachment of [3-(Hydroxymethyl)phenoxy]acetic Acid to Amine-Functionalized Resins

Executive Summary

[3-(Hydroxymethyl)phenoxy]acetic acid (CAS 6625-88-3) is a highly versatile, bifunctional linker utilized in Solid-Phase Peptide Synthesis (SPPS) and combinatorial chemistry[1]. As the meta-isomer of the classic Wang linker, it provides a unique steric environment and an altered acid-lability profile. This application note details the optimized protocol for anchoring this linker to an aminomethyl-functionalized solid support via a highly stable amide bond, ensuring zero linker polymerization and maximum resin loading[2].

Mechanistic Insights & Causality

Chemoselectivity: Amide vs. Ester Formation

The linker possesses both a carboxylic acid (-COOH) and a primary benzylic alcohol (-CH2OH)[1]. A common concern during linker attachment is the risk of intermolecular self-condensation (polymerization) when the carboxylic acid is activated.

The Causality of Chemoselectivity: By utilizing N,N'-Diisopropylcarbodiimide (DIC) and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure), the carboxylic acid is rapidly converted into a highly reactive Oxyma active ester. Because the aminolysis of this active ester by the primary aliphatic amines on the resin is kinetically orders of magnitude faster than esterification by the benzylic alcohol, the reaction is entirely chemoselective[2]. The result is a robust, irreversible amide anchor, leaving the hydroxymethyl group pristine for subsequent esterification with the first Fmoc-amino acid[3].

Orthogonal Acid Stability

Expertise Note: The distinction between the meta-isomer and the para-isomer (Wang linker) is critical. Because the phenoxy oxygen in [3-(Hydroxymethyl)phenoxy]acetic acid is in the meta position relative to the hydroxymethyl group, it cannot stabilize a developing benzylic carbocation through resonance during acidolytic cleavage. Consequently, the ester bond formed with this linker is significantly more acid-stable than the standard Wang linker, often requiring stronger acids (e.g., HF or TFMSA) for final cleavage[3]. This orthogonal stability is highly advantageous when synthesizing complex side-chain modified peptides or PROTACs that require intermediate dilute TFA treatments.

Materials and Reagents

Table 1: Reagent Specifications for 1.0 mmol Scale Synthesis

Reagent	Function	Equivalents	Amount
Aminomethyl Polystyrene Resin	Solid Support (1.0 mmol/g loading)	1.0 eq	1.0 g
[3-(Hydroxymethyl)phenoxy]acetic acid	Bifunctional Linker	3.0 eq	546.6 mg
DIC	Coupling Activator	3.0 eq	470 µL
Oxyma Pure	Coupling Additive	3.0 eq	426 mg
DMF / DCM	Solvents	N/A	As required

Step-by-Step Protocol: Amide Coupling Workflow

• Resin Swelling: Transfer 1.0 g of aminomethyl polystyrene resin into a fritted reaction vessel. Add 10 mL of Dichloromethane (DCM) and agitate for 30 minutes. Causality: Swelling expands the polystyrene polymer matrix, maximizing the exposure of internal amine sites to the reagents.

• Solvent Exchange: Drain the DCM and wash the resin with N,N-Dimethylformamide (DMF) (3 x 10 mL).

• Pre-activation: In a separate glass vial, dissolve 546.6 mg of [3-(Hydroxymethyl)phenoxy]acetic acid and 426 mg of Oxyma Pure in 5 mL of DMF. Add 470 µL of DIC. Stir the mixture for exactly 3 minutes. Causality: Pre-activation ensures that no unreacted DIC interacts directly with the resin, preventing unwanted side reactions.

• Coupling: Transfer the pre-activated linker solution to the reaction vessel containing the swollen resin. Agitate gently at room temperature (25°C) for 2 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially to remove diisopropylurea byproducts and unreacted linker:

  • DMF (5 x 10 mL)

  • DCM (3 x 10 mL)

Self-Validation: The Quantitative Kaiser Test

Every protocol must operate as a self-validating system. The Kaiser (ninhydrin) test is mandatory to confirm the complete consumption of resin-bound amines.

• Transfer a few beads (~10-20) of the washed resin into a small glass test tube.

• Add 2 drops each of:

  • 5% ninhydrin in ethanol

  • 80% phenol in ethanol

  • 2% KCN in pyridine

• Heat the tube at 100°C for 5 minutes.

• Interpretation:

  • Yellow beads/solution: Success. 100% of the amines have been coupled.

  • Blue beads/solution: Incomplete coupling. Free amines remain. Repeat steps 3-5 using 1.5 eq of reagents.

Quantitative Data: Coupling Reagent Efficacy

Table 2: Comparison of Coupling Reagents for Linker Attachment

Reagent System	Reaction Time	Chemoselectivity	Byproduct Solubility	Recommendation
DIC / Oxyma Pure	2 hours	Excellent (No polymerization)	High (Soluble in DMF)	Primary Choice
HBTU / DIPEA	3-4 hours	Good	High	Alternative
DIC / HOBt	4-6 hours	Good	Moderate	Legacy method

Visualizations

Figure 1: Step-by-step workflow for the amide coupling of the linker to the resin.

Figure 2: Chemical mechanism of DIC/Oxyma-mediated activation and amide bond formation.

References

Sources

• 1. lookchem.com [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Synthesis Linkers Using 3-Hydroxymethyl Phenoxy Scaffold

The following Application Note and Protocol Guide details the use of 3-Hydroxymethyl Phenoxy (3-HMP) scaffolds in solid-phase synthesis. While the 4-hydroxymethyl isomer (Wang Linker) is ubiquitous, the 3-hydroxymethyl variants represent a specialized class of linkers offering orthogonal stability profiles and unique cleavage mechanisms (e.g., photocleavage).

Introduction & Chemical Logic

The 3-Hydroxymethyl Phenoxy (3-HMP) scaffold is a structural isomer of the standard Wang linker (4-hydroxymethyl phenoxy). In solid-phase peptide synthesis (SPPS) and combinatorial chemistry, the position of the hydroxymethyl "handle" relative to the phenoxy attachment point dictates the electronic stability of the benzyl ester linkage.

The "Meta-Effect" and Stability Tuning

• Wang Linker (Para-isomer): The oxygen at the 1-position (para to the hydroxymethyl group) donates electron density via resonance to stabilize the benzylic carbocation intermediate formed during acidolysis. This makes the Wang linker sensitive to moderate acid concentrations (95% TFA).

• 3-HMP Linker (Meta-isomer): In the 3-position (meta), the phenoxy oxygen cannot stabilize the benzylic carbocation through resonance; it only exerts an inductive electron-withdrawing effect. Consequently, the 3-HMP ester linkage is significantly more stable to acid than the Wang linker.

Strategic Applications

• Photocleavable Linkers: The 3-hydroxymethyl scaffold is frequently the core of nitrobenzyl-based photocleavable linkers (e.g., 3-hydroxymethyl-4-nitrophenoxy derivatives). The meta-positioning allows for specific photochemical pathways (Norrish Type II) that are orthogonal to both acid and base.

• "Safety-Catch" & Cyclization Strategies: The enhanced acid stability of the simple 3-HMP ether allows for on-resin side-chain deprotection (using TFA) without cleaving the peptide from the resin. This is critical for head-to-tail cyclizations or side-chain modifications prior to final cleavage (which may require HF, TFMSA, or photolysis).

Chemistry & Mechanism[1]

Comparative Stability Profile

The following diagram illustrates the mechanistic difference between the standard Wang linker and the 3-HMP scaffold, highlighting why the 3-isomer offers enhanced stability.

Caption: Mechanistic comparison showing the lack of resonance stabilization in the 3-HMP scaffold, leading to enhanced acid stability.

Photocleavable Variant (3-Hydroxymethyl-4-Nitro)

When the 3-hydroxymethyl scaffold is substituted with a nitro group at the 4-position, it becomes a photocleavable linker . Upon irradiation (typically UV 365 nm), the nitro group facilitates an intramolecular redox reaction, cleaving the benzyl ester and releasing the peptide C-terminus as a carboxylic acid or amide.

Protocol: Synthesis and Loading

Materials Required

• Resin: Aminomethyl polystyrene or PEG-PS.

• Linker: 3-Hydroxymethylphenoxyacetic acid (3-HMPA) or 4-(3-hydroxymethyl-4-nitrophenoxy)butyric acid (Photocleavable).

• Coupling Reagents: DIC (Diisopropylcarbodiimide), HOBt (Hydroxybenzotriazole).

• Loading Reagents: Triphenylphosphine (

  ), DIAD (Diisopropyl azodicarboxylate) for Mitsunobu loading.

• Solvents: DMF (anhydrous), DCM, THF.

Step 1: Linker Attachment to Resin

This step attaches the carboxylic acid of the linker to the amine-functionalized resin.

• Swelling: Swell 1.0 g of aminomethyl resin (approx. 0.5–1.0 mmol/g) in DCM for 30 min. Wash 3x with DMF.

• Activation: Dissolve Linker (3 eq), HOBt (3 eq), and DIC (3 eq) in minimal DMF. Stir for 5 minutes to activate.

• Coupling: Add the activated solution to the resin. Shake at room temperature (RT) for 2–4 hours.

• Validation: Perform a Kaiser test (ninhydrin). The resin should remain colorless (negative), indicating complete capping of amines. If blue, repeat coupling.

• Washing: Wash resin 3x DMF, 3x DCM, 3x MeOH.

Step 2: Loading the First Amino Acid (Mitsunobu Reaction)

Direct esterification of the 3-hydroxymethyl group is difficult due to steric and electronic factors. The Mitsunobu reaction is the gold standard for loading the first Fmoc-amino acid onto this scaffold to prevent racemization.

• Preparation: In a dry vial, dissolve Fmoc-Amino Acid (5 eq) and Triphenylphosphine (

  ) (5 eq) in anhydrous THF/DCM (1:1).

• Addition: Add the solution to the 3-HMP-Resin (preswollen in THF).

• Initiation: Slowly add DIAD (5 eq) dropwise to the resin slurry at 0°C (ice bath).

• Reaction: Allow the mixture to warm to RT and shake for 4–16 hours.

• Washing: Filter and wash extensively with THF, DCM, and DMF to remove triphenylphosphine oxide byproducts.

• Capping (Optional): Treat resin with acetic anhydride/pyridine in DCM to cap any unreacted hydroxyl groups.

Protocol: Cleavage Strategies

The cleavage method depends entirely on the specific derivative of the 3-HMP scaffold used.

Method A: Photocleavage (For Nitro-Variants)

Target: 3-Hydroxymethyl-4-nitrophenoxy Linkers

• Suspension: Suspend the resin in MeOH/PBS buffer (pH 7.4) or Dioxane/Water .

• Irradiation: Place the reaction vessel under a UV lamp (365 nm, approx. 10–20 mW/cm²) for 1–4 hours.

  • Note: Use a glass or quartz vessel that is transparent to 365 nm light.

• Extraction: Filter the resin. Wash with MeOH. The filtrate contains the cleaved peptide.

• Workup: Evaporate solvent to obtain the crude peptide.

Method B: Strong Acid Cleavage (For Simple 3-HMPA)

Target: 3-Hydroxymethylphenoxyacetic acid (Acid-Stable) Note: This linker is stable to 95% TFA. It requires harsh conditions.

• Apparatus: Use a Teflon HF cleavage line.

• Reaction: Treat resin with anhydrous HF containing 10% anisole (scavenger) at 0°C for 60 minutes.

• Alternative: TFMSA (Trifluoromethanesulfonic acid) / TFA / Thioanisole (1:10:1) can be used for 2–4 hours at RT, though this is harsh on sensitive amino acids (Trp, Met).

Experimental Workflow Diagram

The following diagram outlines the decision process for selecting and using the 3-HMP scaffold versus the standard Wang linker.

Caption: Decision tree for selecting 3-HMP variants based on cleavage requirements.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Loading (First AA)	Steric hindrance of the secondary/tertiary environment (if substituted) or poor activation.	Use Mitsunobu conditions (DIAD/PPh3) instead of symmetric anhydride. Ensure anhydrous THF is used.
Incomplete Cleavage (Photocleavable)	Resin shielding or inefficient light penetration.	Use a flow chemistry reactor or stir vigorously. Ensure solvent is degassed (oxygen can quench triplet states).
Racemization	Over-activation during loading.	Perform loading at 0°C and add DIAD slowly. Use catalytic DMAP cautiously (or avoid).
Premature Cleavage	Confusion with Wang linker (4-isomer).	Verify linker identity by NMR. 3-HMP should be stable to 50% TFA/DCM.

References

• Holmes, C. P., & Jones, D. G. (1995). Reagents for Combinatorial Organic Synthesis: Development of a New O-Nitrobenzyl Photolabile Linker for Solid Phase Synthesis. The Journal of Organic Chemistry, 60(8), 2318–2319. Link

• Sheppard, R. C., & Williams, B. J. (1982). Acid-labile resin linkage agents for use in solid phase peptide synthesis. International Journal of Peptide and Protein Research, 20(5), 451–454. Link

• Rink, H. (1987). Solid-phase synthesis of protected peptide fragments using a trialkoxy-diphenyl-methylester resin. Tetrahedron Letters, 28(33), 3787-3790. (Context on Phenoxy Linker Scaffolds). Link

• White, P. D., & Chan, W. C. (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press. (General Protocols for Hydroxymethyl Phenoxy Linkers). Link

Application Note: Advanced Functionalization of the Hydroxymethyl Group in Phenoxyacetic Acid (HMPA) Linkers for SPPS

Target Audience: Peptide Chemists, Solid-Phase Synthesis Researchers, and Drug Development Professionals.

Executive Summary & Mechanistic Principles

In Solid-Phase Peptide Synthesis (SPPS), the 4-hydroxymethylphenoxyacetic acid (HMPA) linker is a critical acid-labile anchor used to generate peptides with native C-terminal carboxylates 1. While coupling the acetic acid moiety of HMPA to an aminomethyl resin is a straightforward amide bond formation, the subsequent functionalization of the linker's hydroxymethyl group (-CH₂OH) with the first Fmoc-protected amino acid presents a significant chemical challenge.

Because this functionalization requires the formation of an ester bond on a solid support, the reaction kinetics are inherently slower than amide couplings. Historically, researchers relied on Dicyclohexylcarbodiimide (DIC) and 4-Dimethylaminopyridine (DMAP) 2. However, causality dictates that strong basic nucleophiles like DMAP abstract the α-proton of the activated amino acid , leading to severe epimerization (racemization) and premature Fmoc-deprotection, which causes dipeptide formation 3.

To preserve enantiomeric purity, the modern gold standard employs 1-(Mesitylene-2-sulfonyl)-3-nitro-1,2,4-triazole (MSNT) in the presence of N-methylimidazole (NMI) 4. MSNT forms a highly reactive mixed anhydride intermediate, while NMI acts as a mild, non-basic nucleophilic catalyst, driving rapid esterification without compromising the stereocenter.

Workflow Visualization

Workflow for the functionalization of HMPA linkers, contrasting MSNT/NMI and DIC/DMAP strategies.

Quantitative Comparison of Esterification Strategies

The selection of the functionalization protocol directly impacts the yield and purity of the final peptide. The table below summarizes the operational parameters and risks associated with the two primary methodologies.

Parameter	Method A: MSNT / NMI (Preferred)	Method B: DIC / DMAP (Alternative)
Primary Reagents	MSNT, N-methylimidazole (NMI)	N,N'-Diisopropylcarbodiimide (DIC), DMAP
Activation Intermediate	Mixed Anhydride	O-Acylisourea / Symmetrical Anhydride
Reaction Time	1.0 - 1.5 hours	2.0 - 4.0 hours
Epimerization Risk	Very Low (< 1%)	Moderate to High (especially for Cys, His)
Dipeptide Formation	Minimal	Possible (due to premature Fmoc cleavage by DMAP)
Optimal Use Case	Enantiomerically sensitive amino acids	Standard, non-sensitive amino acids

Step-by-Step Experimental Protocols

A Self-Validating System

Unlike amide bond formation, which can be qualitatively monitored via the colorimetric Kaiser test, the esterification of a primary alcohol yields no visual color change. Therefore, this protocol is designed as a self-validating system :

• Mandatory End-Capping: Eliminates the variable of unreacted hydroxyl groups, physically preventing the formation of deletion sequences during subsequent SPPS cycles.

• Post-Functionalization UV Assay: Provides a quantitative, absolute measurement of resin loading by cleaving the Fmoc group and measuring the piperidine adduct, verifying esterification success before committing to automated SPPS.

Protocol A: The MSNT / NMI Method (Gold Standard)

Note: Ensure all solvents are strictly anhydrous. Moisture will rapidly hydrolyze the MSNT mixed anhydride intermediate.

• Resin Preparation: Weigh 1.0 g of HMPA-functionalized resin (approx. 0.5 mmol/g loading) into a solid-phase reaction vessel. Swell the resin in dry Dichloromethane (DCM) for 30 minutes. Drain the solvent.

• Reagent Activation: In a separate dry vial, dissolve 2.5 mmol (5 equivalents relative to resin loading) of the desired Fmoc-AA-OH and 1.875 mmol (3.75 equivalents) of N-methylimidazole (NMI) in a minimal volume of dry DCM (approx. 5-7 mL).

• Anhydride Formation: Add 2.5 mmol (5 equivalents) of MSNT to the vial. Stir briefly until dissolved.

• Esterification: Immediately transfer the activated mixture to the swelled resin. Agitate gently on an orbital shaker for 60 to 90 minutes at room temperature.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DCM (3 × 10 mL), DMF (3 × 10 mL), and again with DCM (3 × 10 mL).

Protocol B: The DIC / DMAP Method (Alternative)

Note: DMAP must be kept strictly catalytic (0.1 eq) to minimize base-catalyzed epimerization.

• Resin Preparation: Swell 1.0 g of HMPA-resin in dry DCM for 30 minutes. Drain.

• Symmetrical Anhydride Formation: Dissolve 2.5 mmol (5 equivalents) of Fmoc-AA-OH in dry DCM/DMF (1:1, 8 mL). Add 1.25 mmol (2.5 equivalents) of DIC. Stir for 15 minutes at room temperature to pre-form the symmetrical anhydride.

• Esterification: Transfer the solution to the resin. Immediately add a catalytic amount of DMAP (0.05 mmol, 0.1 equivalents).

• Agitation: Agitate the vessel for 2 to 4 hours at room temperature.

• Washing: Drain and wash the resin with DCM (3 × 10 mL) and DMF (3 × 10 mL).

Protocol C: Mandatory End-Capping & Validation

• Capping Unreacted Hydroxymethyl Groups: To the washed resin from Protocol A or B, add a solution of Acetic Anhydride (10 equivalents) and Pyridine (10 equivalents) in 8 mL of DMF.

• Agitation: Agitate for 30 minutes at room temperature. This acetylates any unreacted -CH₂OH groups, rendering them inert.

• Final Wash: Drain and wash extensively: DMF (5 × 10 mL), DCM (5 × 10 mL), and Methanol (3 × 10 mL). Dry the resin under a vacuum desiccator overnight.

• Quantitative Validation (UV Assay):

  • Weigh exactly 5.0 mg of the dried, functionalized resin into a centrifuge tube.

  • Add exactly 1.0 mL of 20% piperidine in DMF. Agitate for 20 minutes to cleave the Fmoc group.

  • Centrifuge to settle the resin. Pipette 0.1 mL of the supernatant into a quartz cuvette containing 2.9 mL of DMF (1:30 dilution).

  • Measure the UV absorbance at 301 nm. Calculate the exact loading using the Fmoc-piperidine adduct extinction coefficient (

    ).

References

• Sigma-Aldrich. "Fluka/ChemFile Vol 3 No 4E." Sigma-Aldrich SPPS Catalog.
• Peptide.com. "Technical Support Information Bulletin 1113 - HMPA Linker (4-(Hydroxymethyl)phenoxyacetic Acid)." Peptide.com Technical Bulletins.
• Albericio L. "Solid-Phase Synthesis - A Practical Guide (2000)." CRC Press / Scribd.
• Oriental Journal of Chemistry. "Synthesis of Biologically Active Peptides using Newly Designed N-Vinyl Pyrrolidone Incorporated Flexible Cross linked Polystyrene." Orient. J. Chem.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. scribd.com [scribd.com]
• 4. Synthesis of Biologically Active Peptides using Newly Designed N-Vinyl Pyrrolidone Incorporated Flexible Cross linked Polystyrene – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of [3-(Hydroxymethyl)phenoxy]acetic acid

Welcome to the technical support center for the synthesis of [3-(Hydroxymethyl)phenoxy]acetic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and improve your yield and purity.

Overview of the Synthesis

The preparation of [3-(Hydroxymethyl)phenoxy]acetic acid is a classic example of the Williamson ether synthesis . This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] In this specific application, the phenolic hydroxyl group of 3-hydroxybenzyl alcohol is deprotonated by a base to form a potent nucleophile, the phenoxide ion. This phenoxide then attacks the electrophilic carbon of an alkylating agent, such as chloroacetic acid, displacing the chloride leaving group to form the desired ether linkage.[2][3]

Understanding the SN2 nature of this reaction is critical for troubleshooting, as factors that influence SN2 reactions—such as solvent choice, base strength, leaving group ability, and steric hindrance—will directly impact your success.[4]

Reaction Mechanism: Williamson Ether Synthesis

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 3. Chemistry 211 Experiment 4 [home.miracosta.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of [3-(Hydroxymethyl)phenoxy]acetic acid

Welcome to the technical support center for the purification of [3-(Hydroxymethyl)phenoxy]acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this compound. Our goal is to equip you with the scientific rationale and practical steps necessary to achieve high purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude [3-(Hydroxymethyl)phenoxy]acetic acid?

A1: The two most effective and commonly employed methods for the purification of [3-(Hydroxymethyl)phenoxy]acetic acid are acid-base extraction and recrystallization. For instances where impurities are structurally very similar to the target compound, column chromatography can also be utilized.

Q2: What are the likely impurities in a crude sample of [3-(Hydroxymethyl)phenoxy]acetic acid synthesized via the Williamson ether synthesis?

A2: The synthesis of [3-(Hydroxymethyl)phenoxy]acetic acid typically involves the reaction of 3-(hydroxymethyl)phenol (also known as m-cresol) with a haloacetic acid (like chloroacetic acid) under basic conditions (Williamson ether synthesis). Potential impurities include:

• Unreacted 3-(hydroxymethyl)phenol: The starting phenolic compound.

• Unreacted haloacetic acid: The starting acid.

• Byproducts from side reactions: Such as the formation of diglycolic acid from the self-condensation of the haloacetic acid.

• Positional isomers: Depending on the reaction conditions, there is a small possibility of O-alkylation at other positions if other phenolic starting materials are present as impurities.

Q3: How does the acidic nature of [3-(Hydroxymethyl)phenoxy]acetic acid aid in its purification?

A3: The carboxylic acid moiety (with an estimated pKa around 3-4) is the key to a highly effective purification strategy. By treating the crude mixture with a weak base, such as sodium bicarbonate, the carboxylic acid is deprotonated to form its water-soluble carboxylate salt. Neutral organic impurities, like unreacted 3-(hydroxymethyl)phenol, will remain in an organic solvent layer and can be separated. Subsequent acidification of the aqueous layer will re-protonate the carboxylate, causing the purified [3-(Hydroxymethyl)phenoxy]acetic acid to precipitate.[1][2]

Q4: What are suitable recrystallization solvents for [3-(Hydroxymethyl)phenoxy]acetic acid?

A4: Based on the purification of structurally similar phenoxyacetic acids, suitable recrystallization solvents would be those that can effectively differentiate the solubility of the desired product from its impurities at different temperatures. Ethanol has been successfully used for recrystallizing p-methyl phenoxy acetic acid.[3] Given the polar nature of [3-(Hydroxymethyl)phenoxy]acetic acid due to the hydroxyl and carboxylic acid groups, polar solvents like ethanol, water, or a mixture of the two are excellent starting points for solvent screening.

Q5: When should I consider using column chromatography for purification?

A5: Column chromatography is a powerful purification technique that should be considered when:

• Recrystallization and acid-base extraction fail to remove a persistent impurity.

• The impurities are structurally very similar to the desired product, having similar acidity and solubility properties.

• A very high degree of purity is required, and you need to separate the target compound from even trace amounts of byproducts.

A method for the flash column chromatography of the ethyl ester of [3-(Hydroxymethyl)phenoxy]acetic acid has been reported using a petrol/ethyl acetate solvent system, which indicates that chromatographic separation is feasible for this class of compounds.[4]

Troubleshooting Guide

This section addresses specific issues you might encounter during your purification experiments in a question-and-answer format.

Issue 1: Low recovery after acid-base extraction.

• Question: I performed an acid-base extraction, but my final yield of precipitated product is very low. What could be the issue?

• Answer & Solutions:

  • Incomplete Extraction: The carboxylic acid may not have been fully deprotonated. Ensure the pH of the aqueous solution is sufficiently basic (pH > 8) to convert all the carboxylic acid to its water-soluble carboxylate form. Use a pH meter or pH paper to verify.

  • Incomplete Precipitation: After extraction, the carboxylic acid may not have fully precipitated upon acidification. Ensure the pH of the aqueous layer is sufficiently acidic (pH < 2) to fully protonate the carboxylate. Chilling the solution in an ice bath after acidification can also enhance precipitation.

  • Product Loss in Organic Wash: During the initial extraction, some of the carboxylate salt may have partitioned into the organic layer if the pH was not high enough or if an excessive volume of organic solvent was used. It is good practice to back-extract the organic layer with a fresh portion of the basic aqueous solution to recover any dissolved product.

Issue 2: The product "oils out" during recrystallization instead of forming crystals.

• Question: When I cool my recrystallization solution, the product separates as an oil, not as solid crystals. How can I fix this?

• Answer & Solutions:

  • Solution is too concentrated: The concentration of the solute may be too high, causing it to come out of solution above its melting point. Re-heat the solution and add a small amount of additional hot solvent to decrease the concentration.

  • Cooling is too rapid: Rapid cooling can favor oiling out over crystallization. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help slow down the cooling process.

  • Presence of impurities: Impurities can lower the melting point of the product and interfere with crystal lattice formation. If the oil solidifies upon further cooling, you can attempt to recrystallize the resulting solid again. If the problem persists, consider a preliminary purification step like acid-base extraction or a charcoal treatment to remove impurities.

Issue 3: My purified product is still colored.

• Question: After recrystallization, my [3-(Hydroxymethyl)phenoxy]acetic acid is still off-white or has a yellowish tint. How can I decolorize it?

• Answer & Solutions:

  • Activated Charcoal Treatment: Highly colored impurities can often be removed by treating the hot recrystallization solution with a small amount of activated charcoal. The colored impurities adsorb onto the surface of the charcoal.

    • Protocol: After dissolving your crude product in the hot recrystallization solvent, add a very small amount of activated charcoal (a spatula tip is often sufficient). Swirl the hot solution for a few minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal. Then, allow the filtrate to cool and crystallize.

  • Caution: Using an excessive amount of charcoal can lead to the loss of your desired product.

Issue 4: Persistent impurity peak in my analytical data (e.g., HPLC, NMR) after purification.

• Question: I've performed both acid-base extraction and recrystallization, but I still see a significant impurity in my analytical results. What are my next steps?

• Answer & Solutions:

  • Identify the Impurity (if possible): If you have an idea of what the impurity might be (e.g., unreacted starting material), you can tailor your purification strategy. For instance, if unreacted 3-(hydroxymethyl)phenol is the culprit and it co-crystallizes, column chromatography is the recommended next step.

  • Optimize Recrystallization Solvent: The current recrystallization solvent may have similar solubility properties for both your product and the impurity. Experiment with different solvent systems, including mixed solvents, to find a system that provides better separation.

  • Column Chromatography: This is the most powerful tool for separating closely related compounds. Due to the polar nature of [3-(Hydroxymethyl)phenoxy]acetic acid, a normal-phase silica gel column is a good starting point.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is highly effective for removing neutral organic impurities, such as unreacted 3-(hydroxymethyl)phenol.

Methodology:

• Dissolution: Dissolve the crude [3-(Hydroxymethyl)phenoxy]acetic acid in a suitable organic solvent like ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). It is important to vent the separatory funnel frequently as carbon dioxide gas will be generated. Repeat the extraction 2-3 times.

• Combine Aqueous Layers: Combine the aqueous extracts, which now contain the sodium salt of your product.

• Wash Organic Layer (Optional): The remaining organic layer contains neutral impurities. This can be washed with brine, dried over anhydrous sodium sulfate, and the solvent evaporated to isolate and identify the impurities if desired.

• Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise with stirring until the solution is strongly acidic (pH ~1-2, check with pH paper). The purified [3-(Hydroxymethyl)phenoxy]acetic acid will precipitate out as a white solid.

• Isolation and Drying: Collect the solid product by vacuum filtration, wash the filter cake with a small amount of cold deionized water, and dry the product under vacuum to a constant weight.

Protocol 2: Purification by Recrystallization

This protocol is based on the successful recrystallization of a structurally similar compound, p-methyl phenoxy acetic acid.[3]

Methodology:

• Solvent Selection: Based on analogous compounds, ethanol or an ethanol/water mixture is a good starting point. The ideal solvent should dissolve the compound when hot but not when cold.

• Dissolution: Place the crude [3-(Hydroxymethyl)phenoxy]acetic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Crystal formation should begin. Once the solution has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

Protocol 3: Purification by Column Chromatography

This protocol is a suggested starting point based on the purification of the ethyl ester of the target compound and general principles for separating polar aromatic acids.[4]

Methodology:

• Stationary Phase: Silica gel is a suitable stationary phase for this polar compound.

• Mobile Phase (Eluent) Selection: A good starting point for the mobile phase is a mixture of a non-polar solvent and a more polar solvent. Based on the purification of the ethyl ester, a mixture of hexanes (or petrol) and ethyl acetate is a good choice. To elute the more polar carboxylic acid, a higher proportion of ethyl acetate will likely be needed. A small amount of acetic acid (e.g., 0.5-1%) can be added to the eluent to improve the peak shape and prevent tailing of the carboxylic acid on the silica gel.

  • TLC Analysis: Before running the column, determine the optimal solvent system using Thin Layer Chromatography (TLC). The ideal eluent should give your product an Rf value of approximately 0.3-0.4.

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Run the column by allowing the eluent to flow through, collecting fractions at the bottom.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified [3-(Hydroxymethyl)phenoxy]acetic acid.

Data Summary

Parameter	Value	Source
Molecular Formula	C₉H₁₀O₄	[5]
Molecular Weight	182.17 g/mol	[5]
Appearance	White to off-white solid	Inferred
XLogP3	0.5	[5]
Hydrogen Bond Donor Count	2	[5]
Hydrogen Bond Acceptor Count	4	[5]

Visual Workflow

Sources

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. Chloroacetic acid - Wikipedia [en.wikipedia.org]
• 3. gmvk.co.in [gmvk.co.in]
• 4. prepchem.com [prepchem.com]
• 5. lookchem.com [lookchem.com]

Technical Support Center: Hydroxymethyl Phenoxyacetic Acid Stability &amp; Synthesis

The following technical guide is structured as a Tier 3 Support Knowledge Base for researchers working with phenoxyacetic acid derivatives. It prioritizes mechanistic understanding and actionable protocols over generic advice.

Topic: Preventing Over-Oxidation of the Hydroxymethyl Group Audience: Medicinal Chemists, Process Development Scientists Document ID: TS-HMPA-OX-001

Executive Summary

The hydroxymethyl group (

) on a phenoxyacetic acid scaffold presents a classic "Janus" problem in organic synthesis: it is a necessary pharmacophore/linker but is electronically activated by the aromatic ring (benzylic position), making it highly susceptible to over-oxidation.

This guide addresses the three critical failure points where over-oxidation occurs:

• Synthesis: Uncontrolled oxidation of methyl precursors.

• Functionalization: Lack of chemoselectivity during side-chain modification.

• Storage/Workup: Auto-oxidation and intermolecular esterification.

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: I am attempting to convert a methyl group to a hydroxymethyl group on a phenoxyacetic acid core, but I keep isolating the dicarboxylic acid. Why is the reaction not stopping at the alcohol?

The Root Cause: Direct oxidative conversion of an activated benzylic methyl group (

) to a primary alcohol ( ) is thermodynamically unfavorable to stop. The intermediate alcohol is more reactive toward oxidants (like or Chromic acid) than the starting methyl group due to the inductive effect of the oxygen, leading to rapid over-oxidation to the aldehyde and subsequently the carboxylic acid.

The Solution: The "Indirect" Radical Halogenation Route Do not attempt direct oxidation. Instead, use a two-step radical bromination followed by hydrolysis. This bypasses the aldehyde intermediate entirely.

Protocol 1.0: Indirect Synthesis via Benzylic Bromination

• Step A: Radical Bromination

  • Reagents: N-Bromosuccinimide (NBS) (1.05 eq), AIBN (cat.),

    or Benzotrifluoride (green alternative).

  • Conditions: Reflux under inert atmosphere (

    ).

  • Mechanism: Radical substitution creates the benzyl bromide (

    ).

  • Critical Control: Stop reaction immediately upon consumption of starting material (monitor via TLC/HPLC) to prevent gem-dibromination.

• Step B: Hydrolysis

  • Reagents:

    (2 eq) in 1:1 Dioxane/ .

  • Conditions: Reflux, 4-6 hours.

  • Why it works: The hydrolysis proceeds via an

    or mechanism (depending on conditions), converting the bromide directly to the alcohol without passing through an oxidative state.

Q2: I need to oxidize a secondary alcohol elsewhere in my molecule, but the hydroxymethyl group on the phenoxy ring is also oxidizing. How do I achieve chemoselectivity?

The Root Cause: Primary benzylic alcohols are among the most nucleophilic and easily oxidized groups. Standard oxidants (Jones, Swern) will attack the primary benzylic alcohol faster than a secondary aliphatic alcohol.

The Solution: TEMPO-Mediated Oxidation or Transient Protection If you cannot protect the group (see Q3), you must use a kinetically controlled oxidant.

Protocol 2.0: Selective TEMPO Oxidation (Anelli Conditions) While TEMPO is often used to make aldehydes, it is highly steric-dependent.

• System: TEMPO (1 mol%), NaOCl (bleach), KBr, in

  (biphasic).

• Modification for Selectivity: Maintain pH at 8.6-9.5 using a

  buffer. At this pH, the reaction is slower but highly selective for primary alcohols.

• Wait—if you want to PREVENT oxidation of the primary alcohol while oxidizing a secondary one: You must protect the primary alcohol. There is no reliable oxidant that attacks a secondary alcohol in preference to a primary benzylic alcohol without specific steric constraints.

Recommended Protection Strategy: Use a TBDMS (tert-Butyldimethylsilyl) ether .

• Installation: TBDMS-Cl, Imidazole, DMF,

  .

• Stability: Stable to Swern, Dess-Martin, and Jones oxidation conditions.

• Removal: TBAF (Tetra-n-butylammonium fluoride) in THF.[1] This is orthogonal to the phenoxyacetic acid ester.

Q3: My hydroxymethyl phenoxyacetic acid purity drops during storage. NMR shows broad signals and loss of the alcohol proton.

The Root Cause: Auto-Polymerization (Self-Esterification) Your molecule contains both a nucleophile (benzyl alcohol) and an electrophile (carboxylic acid/ester). Over time, or if heated in the presence of trace acid, it forms oligomers (polyesters) or lactones (if geometry permits).

The Solution: Salt Formation Never store the free acid form of hydroxymethyl phenoxyacetic acid for long periods.

• Action: Convert the carboxylic acid to its Sodium or Potassium salt .

• Procedure: Dissolve in minimal MeOH, add 1 eq NaOH (aq), lyophilize.

• Why: The carboxylate anion (

  ) is non-electrophilic, completely shutting down the self-esterification pathway.

Part 2: Visualizing the Control Logic

The following diagram illustrates the decision matrix for synthesizing and maintaining the hydroxymethyl group without over-oxidation.

Caption: Figure 1. Synthesis and stability workflow. The green path indicates the chemically secure route to the hydroxymethyl target, avoiding the thermodynamic sink of the dicarboxylic acid.

Part 3: Comparative Data & Reagent Selection

Table 1: Oxidant Compatibility Profile

Use this table to select reagents when the hydroxymethyl group is present.

Reagent / Method	Risk to	Outcome	Recommendation
Jones Reagent (CrO3/H2SO4)	Critical	Rapid oxidation to Carboxylic Acid	FORBIDDEN
PCC / PDC	High	Oxidation to Aldehyde	Avoid unless Aldehyde is desired
KMnO4 (Acidic/Basic)	Critical	Oxidation to Carboxylic Acid	FORBIDDEN
TEMPO / NaOCl (pH > 9)	Moderate	Selective for Primary Alcohol	Use only if protecting secondary alcohols
Dess-Martin Periodinane	High	Oxidation to Aldehyde	Requires protection of
Sodium Chlorite (Pinnick)	Low*	Only oxidizes Aldehydes	Safe if no aldehyde is present

Table 2: Protection Group Strategy

If you must oxidize elsewhere in the molecule, use these shields.

Protecting Group	Installation	Removal	Compatibility
TBDMS (Silyl)	TBDMS-Cl / Imidazole	TBAF (Fluoride)	Best balance. Stable to most oxidants.
MOM (Methoxymethyl)	MOM-Cl / DIPEA	Dilute Acid (HCl)	Good, but acid removal might touch ester tail.
Acetate (Ac)	Ac2O / Pyridine	K2CO3 / MeOH	Poor. Migrates or hydrolyzes easily.
Benzyl (Bn)	BnBr / NaH	H2 / Pd-C	Good, but hydrogenolysis may reduce aromatic ring.

Part 4: Validated Experimental Protocol

Procedure: Synthesis of 4-(Hydroxymethyl)phenoxyacetic acid from 4-(Bromomethyl)phenoxyacetic acid This protocol minimizes over-oxidation risk by using mild hydrolysis conditions.

• Preparation: In a 500 mL round-bottom flask, suspend 4-(bromomethyl)phenoxyacetic acid (10.0 g, 40.8 mmol) in Water (200 mL).

• Basification: Add Sodium Hydroxide (NaOH) (6.5 g, 163 mmol, 4 eq) slowly. The solution will clear as the disodium salt forms.

  • Note: The high pH promotes substitution (

    replacing ) over elimination.

• Reaction: Stir at ambient temperature (

  ) for 12-16 hours. Monitor by HPLC (C18 column, Acetonitrile/Water).

  • Checkpoint: Disappearance of the benzylic bromide peak is critical.

• Workup (The "Anti-Oxidation" Step):

  • Cool the mixture to

    .

  • Acidify carefully with 2M HCl to pH ~2.0.

  • Crucial: Do not use oxidizing acids like Nitric acid.

  • Precipitate will form. Filter immediately.

• Purification: Recrystallize from Water/Ethanol (9:1).

  • Yield: ~70-75%.

  • Purity: >98% (HPLC).

References

• Synthesis via Hydrolysis

  • Title: Synthesis of 4-(hydroxymethyl)phenylacetic acid from 4-bromomethylphenylacetic acid.[2]

  • Source: ChemicalBook / Valid

• TEMPO Oxidation Selectivity

  • Title: Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes.
  • Source: Organic Process Research & Development (ACS).

  • URL:[Link]

• Protecting Group Strategies

  • Title: Protecting Groups in Organic Synthesis (Greene's).[3]

  • Source: University of Windsor / Wiley-Interscience.

  • URL:[Link]

• General Properties & Stability

  • Title: 4-(Hydroxymethyl)phenoxyacetic acid | C9H10O4 | CID 194291.[4]

  • Source: PubChem (NIH).

  • URL:[Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. 4-(HYDROXYMETHYL)PHENYLACETIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 4. 4-Hydroxymethylphenoxyacetic acid | C9H10O4 | CID 194291 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Solubility &amp; Handling of [3-(Hydroxymethyl)phenoxy]acetic acid

[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

"Why won't this dissolve in my buffer?"

This is the most frequent query regarding [3-(Hydroxymethyl)phenoxy]acetic acid (CAS: 6625-88-3).[1] Users often attempt to dissolve the white powder directly in neutral water or saline and observe a persistent suspension or immediate precipitation.

The core issue is not "insolubility" in the absolute sense, but rather pH-dependent ionization . As a carboxylic acid derivative, this molecule behaves according to the Henderson-Hasselbalch equation. In its protonated (free acid) state, the aromatic ring and ether linkages dominate its character, making it hydrophobic. To achieve aqueous solubility, you must drive the equilibrium toward the deprotonated (carboxylate) salt form.

Physicochemical Profile

Property	Value	Implication
Molecular Weight	182.17 g/mol	Small molecule, kinetically fast dissolution once ionized.[1]
pKa (Carboxyl)	~3.7 - 4.0 (Predicted)	At pH < 3.7, it is neutral and insoluble.[1] At pH > 6.0, it is anionic and soluble.
LogP	~0.5 - 1.4	Moderately lipophilic.[1] Requires organic co-solvent or ionization.[1]
Appearance	White/Tan Powder	Visual cues of "crashing out" are obvious (cloudiness).[1]

The Mechanics of Solubility (Visualized)

To troubleshoot effectively, you must understand the "Solubility Switch." The diagram below illustrates the critical transition from the insoluble free acid to the soluble salt.[1]

Figure 1: The Solubility Logic Tree.[1] Attempting to dissolve the free acid in unbuffered water often lowers the pH, maintaining the insoluble state. Addition of base is required to trigger solubility.[1]

Troubleshooting Guide (Q&A)

Issue 1: "I added water to the powder, and it's just floating there."

Diagnosis: Self-Acidification.[1] Explanation: When you dissolve a carboxylic acid in unbuffered water, it releases protons (

), causing the pH of the solution to drop rapidly. If you aim for a 50 mM solution, the pH can easily drop below 3.0. Since the pKa is ~3.7, the molecule remains protonated (neutral) and therefore insoluble. Solution: Do not use pure water. Use Protocol A (The Titration Method) below.

Issue 2: "My DMSO stock precipitated when I added it to my culture medium."

Diagnosis: The "Solvent Shock" Effect.[1] Explanation: When a high-concentration DMSO stock (e.g., 100 mM) is rapidly diluted into an aqueous buffer, the local concentration of the compound momentarily exceeds its solubility limit before mixing is complete.[1] If the buffer pH is slightly acidic or neutral, the compound may crystallize immediately. Solution:

• Ensure your buffer pH is ≥ 7.4 .[1]

• Vortex the buffer while adding the DMSO stock (dynamic addition).[1]

• Keep the final DMSO concentration < 0.5% if possible.[1]

Issue 3: "Can I heat it to dissolve it?"

Diagnosis: Thermal Instability Risk.[1] Advice: Mild heating (37°C - 45°C) can assist kinetics, but do not boil .[1] This molecule contains an ether linkage and a primary alcohol; excessive heat, especially in acidic conditions, could promote degradation or esterification. Sonication is safer than high heat.[1]

Laboratory Protocols

Protocol A: Preparation of Aqueous Stock (The Titration Method)

Best for: Animal studies or assays where organic solvents (DMSO) are toxic.[1]

Goal: Create a 50 mM stock solution in water.

• Weighing: Weigh 91.1 mg of [3-(Hydroxymethyl)phenoxy]acetic acid.

• Suspension: Add approx. 8 mL of ultrapure water. Expect the powder to remain undissolved.[1]

• Equimolar Base Addition:

  • Calculate the molar equivalents. You need at least 1.0 equivalent of NaOH to neutralize the acid.

  • Add 1.0 - 1.1 equivalents of 1M NaOH.

  • Calculation: For 0.5 mmol of compound, add 500 µL (0.5 mmol) of 1M NaOH.

• Mixing: Vortex or sonicate briefly. The solution should turn clear as the salt forms.

• Final Adjustment: Add water to a final volume of 10 mL. Measure pH; it should be near neutral.[1] If necessary, adjust carefully with dilute HCl or NaOH.

• Filtration: Sterilize using a 0.22 µm PES syringe filter.

Protocol B: The "Solvent-Shift" Method (DMSO Stock)

Best for: In vitro cell assays, High Throughput Screening.[1]

Goal: Create a 100 mM stock in DMSO for long-term storage (-20°C).

• Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).[1] It is superior to ethanol for this compound due to lower volatility and better solvation of polar groups.

• Dissolution: Dissolve 18.2 mg of powder in 1 mL of DMSO. Vortex until completely clear.[1]

  • Note: This stock is stable at -20°C for at least 6 months.[1]

• Dilution Workflow (Critical Step):

Figure 2: Proper dilution workflow to prevent "crashing out." Intermediate dilution in a slightly basic buffer is recommended.

Frequently Asked Questions (FAQs)

Q: Can I use PBS (Phosphate Buffered Saline) to dissolve the powder directly? A: It depends on the concentration.[1] For very dilute solutions (< 1 mM), PBS (pH 7.4) might work.[1] However, for stock solutions (> 10 mM), the buffering capacity of PBS may be overwhelmed by the acidity of the compound, causing the pH to drop and the compound to precipitate. Always dissolve in base or DMSO first.

Q: Is the "Hydroxymethyl" group reactive? A: Yes. It is a primary benzylic-like alcohol.[1] Avoid storing the compound in strong acids or oxidizing agents, as this group can be oxidized to an aldehyde or carboxylic acid, changing the compound's identity.

Q: How do I store the solution? A:

• Solid: Room temperature or 4°C, desiccated.

• DMSO Stock: -20°C. Avoid repeated freeze-thaw cycles (aliquot into single-use vials).

• Aqueous Stock: 4°C for short term (days). Do not freeze aqueous stocks if possible, as precipitation may occur upon thawing.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 19188, Phenoxyacetic acid. Retrieved from [Link].[1] (Provides pKa and solubility baselines for the parent scaffold).

• Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press.[1] (Authoritative source on the General Solubility Equation for weak acids).

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. (Foundational text on DMSO/Aqueous solubility profiles).

Sources

• 1. lookchem.com [lookchem.com]

Technical Support Center: Purification Strategies for 3-Hydroxybenzyl Alcohol

Welcome to the Technical Support Center. 3-Hydroxybenzyl alcohol (CAS: 620-24-6) is a highly versatile bifunctional building block widely used in drug development and organic synthesis. However, its dual hydroxyl groups (a phenolic OH and a benzylic OH) impart a complex solubility profile that can complicate downstream purification.

This guide provides field-proven, self-validating troubleshooting strategies to efficiently remove unreacted 3-hydroxybenzyl alcohol from your reaction mixtures.

Physicochemical Profiling

Understanding the fundamental physicochemical properties of 3-hydroxybenzyl alcohol is the first step in designing a logical purification strategy. The distinct acidities of its two hydroxyl groups dictate its behavior in liquid-liquid extractions and chromatography.

Parameter	Value	Mechanistic Impact on Purification
Molecular Weight	124.14 g/mol [1]	Low molecular weight ensures high aqueous solubility when the molecule is ionized.
Phenolic OH pKa	~9.5 – 10.0[1]	Requires a strong base (pH > 12) for quantitative deprotonation; weak bases (like NaHCO₃) are entirely ineffective[2].
Benzylic OH pKa	~15.0	Remains protonated and neutral under standard aqueous basic workup conditions.
LogP (Octanol/Water)	~0.8	Moderately lipophilic; will partition into organic solvents unless chemically modified (e.g., converted to a salt).
Boiling Point	Decomposes	Thermal degradation prevents fractional distillation as a viable purification method.

Purification Workflow Decision Matrix

Use the following logical workflow to determine the optimal purification route based on the chemical stability and polarity of your target product.

Figure 1: Decision matrix for the removal of unreacted 3-hydroxybenzyl alcohol.

Troubleshooting FAQs & Methodologies

Q1: My target product is a base-stable ether, and I have unreacted 3-hydroxybenzyl alcohol left over. What is the most efficient removal method?

Diagnosis & Causality: Because your target product is base-stable, you can exploit the acidic nature of the unreacted phenolic hydroxyl group. 3-Hydroxybenzyl alcohol has a phenolic pKa of approximately 9.5 to 10.0[1]. Washing the organic layer with a weak base like sodium bicarbonate (NaHCO₃, conjugate acid pKa ~6.4) will not deprotonate the phenol[2]. You must use a strong base, such as 1M Sodium Hydroxide (NaOH), to quantitatively convert the phenol into a highly water-soluble sodium phenoxide salt, driving it entirely into the aqueous phase[2].

Self-Validating Protocol: Acid-Base Extraction

• Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a concentration of ~0.1 M.

• Extraction: Transfer the solution to a separatory funnel and add 1.0 M NaOH (aq). Use at least 3 molar equivalents of NaOH relative to the estimated unreacted 3-hydroxybenzyl alcohol.

• Phase Separation: Shake vigorously, vent the funnel to release pressure, and allow the layers to separate completely.

• Validation Check (Critical): Test the pH of the aqueous layer using pH indicator paper. The pH must be >12. If the pH has dropped, the base was consumed by other acidic byproducts; add more 1M NaOH and repeat the extraction.

• Isolation: Drain the aqueous layer (which now contains the phenoxide salt). Wash the organic layer once with brine to remove residual water and base.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the purified product.

Q2: My product contains a base-sensitive ester group. Washing with 1M NaOH degrades my product. How can I remove the impurity without aqueous base?

Diagnosis & Causality: Base-sensitive products preclude the use of strong aqueous bases. Instead, you can utilize polymer-supported scavengers to physically sequester the unreacted starting material[3]. By adding a polymer-supported isocyanate (PS-Isocyanate) resin, the electrophilic isocyanate groups covalently react with both the phenolic and benzylic hydroxyl groups of 3-hydroxybenzyl alcohol. This forms stable carbamates tethered to an insoluble polystyrene backbone. The impurity is thus transformed into a solid that can be easily filtered away without exposing the product to harsh conditions[3].

Self-Validating Protocol: Polymer-Supported Scavenging

• Preparation: Dissolve the crude mixture in an anhydrous, non-nucleophilic solvent (e.g., Dichloromethane or Tetrahydrofuran).

• Scavenger Addition: Add PS-Isocyanate resin (typically 3–5 equivalents based on the remaining 3-hydroxybenzyl alcohol).

• Catalysis: Add a catalytic amount of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to accelerate the carbamate formation.

• Agitation: Shake or gently stir the suspension at room temperature for 2 to 4 hours. Note: Avoid using magnetic stir bars as they will crush the resin beads; use an orbital shaker instead.

• Validation Check: Spot the supernatant on a Thin Layer Chromatography (TLC) plate. Elute and visualize under UV light (254 nm). The scavenging is complete when the spot corresponding to 3-hydroxybenzyl alcohol completely disappears from the supernatant.

• Filtration: Filter the mixture through a sintered glass funnel (medium porosity). Wash the resin thoroughly with Dichloromethane to ensure complete recovery of your product.

• Concentration: Evaporate the filtrate to obtain the pure product.

Q3: My product and 3-hydroxybenzyl alcohol have similar Rf values in standard hexanes/ethyl acetate mixtures. How can I separate them chromatographically?

Diagnosis & Causality: 3-Hydroxybenzyl alcohol is highly polar due to its two hydrogen-bonding donors/acceptors. If your product is co-eluting, it is likely also polar. However, the phenolic group of 3-hydroxybenzyl alcohol interacts strongly with the acidic silanol groups on standard bare silica gel. By switching to a more polar, protic solvent system, you can disrupt these specific hydrogen bonds. Alternatively, treating the silica with Triethylamine (TEA) deactivates the silanol sites, drastically altering the retention factor (Rf) of the phenol relative to your product.

Self-Validating Protocol: Modified Silica Gel Chromatography

• Column Packing: Slurry-pack a silica gel column using Dichloromethane (DCM) containing 1% TEA to neutralize acidic silanol sites.

• Loading: Dissolve the crude mixture in a minimum volume of DCM and apply it evenly to the top of the column.

• Gradient Elution: Begin elution with 100% DCM, gradually increasing the polarity to 5% Methanol in DCM.

• Validation Check: Collect small fractions (e.g., 10 mL). Spot each fraction on a TLC plate. Stain the plate with Ferric Chloride (FeCl₃) solution. FeCl₃ specifically forms a dark complex in the presence of phenols, allowing you to unambiguously identify which fractions contain the 3-hydroxybenzyl alcohol impurity versus your target product.

• Pooling: Combine the fractions containing your pure product and concentrate in vacuo.

References

• PubChem: 3-Hydroxybenzyl alcohol | C7H8O2 | CID 102 . National Institutes of Health (NIH). Available at: [Link]

• Acid-Base Extraction . Chemistry LibreTexts. Available at:[Link]

• New developments in polymer-supported reagents, scavengers and catalysts for organic synthesis . PubMed (National Institutes of Health). Available at:[Link]

Sources

• 1. 3-Hydroxybenzyl alcohol | C7H8O2 | CID 102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. New developments in polymer-supported reagents, scavengers and catalysts for organic synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing pH for extraction of [3-(Hydroxymethyl)phenoxy]acetic acid

Topic: Optimizing pH for Extraction of [3-(Hydroxymethyl)phenoxy]acetic Acid Content Type: Technical Support Center & Troubleshooting Guide

Technical Abstract: Physicochemical Profile

Molecule: [3-(Hydroxymethyl)phenoxy]acetic acid CAS: 6625-88-3 Core Challenge: This molecule presents a "solubility paradox."[][2] The phenoxyacetic acid core dictates a pKa of approximately 3.7 , requiring low pH for organic extraction. However, the meta-hydroxymethyl group (-CH₂OH) significantly increases polarity (lowering LogP), making the protonated form more water-soluble than simple phenoxyacetic acid.[2] Standard non-polar solvents (Hexane, Heptane) will fail. Successful extraction requires precise pH control coupled with polar aprotic solvents (e.g., Ethyl Acetate, MTBE) and ionic strength modulation.

Module 1: The Science of pH Control (Theory)

Q: What is the target pH for extraction, and why? A: The target pH depends on the phase you wish the molecule to reside in. This is governed by the Henderson-Hasselbalch equation.[2]

• To Extract INTO Organic Solvent (Forward Extraction):

  • Target pH: 1.0 – 2.0

  • Mechanism: You must suppress the ionization of the carboxylic acid. At pH 1.7 (2 units below pKa ~3.7), 99% of the molecule exists in the neutral, protonated form (

    ). This neutral form partitions into the organic layer.

  • Critical Insight: Do not simply aim for "acidic." If the pH is 3.7, 50% of your product remains in the water. You must drive the pH below 2.0.

• To Extract INTO Water (Back Extraction/Wash):

  • Target pH: 9.0 – 10.0

  • Mechanism: You must fully ionize the molecule into its carboxylate salt (

    ).[2] At pH 5.7 (2 units above pKa), 99% is ionized. We recommend pH 9-10 to ensure robustness against minor pH drifts and to keep phenolic impurities (if any, pKa ~10) partially protonated or to ensure complete solubility of the salt.

Module 2: Optimized Extraction Protocol (SOP)

Standard Operating Procedure: Liquid-Liquid Extraction (LLE) Recommended Solvent System: Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE).[2]

Step	Action	Technical Rationale
1. Preparation	Adjust aqueous sample temperature to 4°C - 10°C .	Lower temperature improves partition coefficient ( ) for the organic phase and reduces hydrolysis risks.
2. Acidification	Slowly add 2M HCl or H₂SO₄ to the aqueous sample until pH ≤ 1.5 .	Drives equilibrium to the neutral, hydrophobic form. Validation: Measure pH after acid addition; do not rely on calculated volumes.
3. Salting Out	Dissolve NaCl (Sat.) or Na₂SO₄ into the acidified aqueous phase (approx. 10-15% w/v).[2]	Critical for this molecule: The -CH₂OH group makes the neutral form water-soluble.[2] High ionic strength "pushes" the molecule into the organic phase (Salting-out effect).[2]
4. Extraction	Add Ethyl Acetate (1:1 v/v ratio).[2] Shake vigorously for 2 minutes.	EtOAc is sufficiently polar to solvate the hydroxymethyl group while remaining immiscible with water. Avoid DCM if possible (emulsion risk).
5. Separation	Allow phases to settle (5-10 mins). Collect the Upper Organic Layer .	The product is now in the top layer.[3]
6. Confirmation	Self-Validating Step: Spot 5µL of the aqueous raffinate on TLC or run HPLC.	If product remains in water, repeat steps 4-5.[2]

Module 3: Visualization & Logic Mapping

Diagram 1: pH-Dependent Partitioning Workflow

This flowchart illustrates the decision logic for isolating the target molecule from impurities.

Caption: Logical flow for pH-switched isolation. The "Salting Out" step is critical for [3-(Hydroxymethyl)phenoxy]acetic acid due to its intermediate polarity.[2]

Module 4: Troubleshooting Center (FAQs)

Q1: I acidified to pH 2.0, but my recovery is only 60%. Where is the rest? Diagnosis: The hydroxymethyl group (-CH₂OH) creates a "hydrophilic drag."[][2] Even when protonated (neutral), the molecule has significant water solubility. Solution:

• Increase Ionic Strength: Add NaCl to the aqueous phase until saturation before adding the organic solvent. This drastically reduces the water solubility of the organic (neutral) species.

• Switch Solvents: If using Hexane or DCM, switch to Ethyl Acetate or 2-MeTHF .[2] These solvents are better at hydrogen-bonding with the -CH₂OH group, pulling it out of the water.[2]

• Multiple Extractions: Perform 3 extractions with smaller volumes (e.g., 3 x 50mL) rather than 1 extraction with 150mL.

Q2: I am getting a heavy emulsion at the interface. Diagnosis: Phenoxyacetic acid derivatives often act as surfactants at intermediate pHs, or solid impurities are stabilizing the interface. Solution:

• Filtration: Filter the biphasic mixture through a Celite pad before separation to remove solid stabilizers.

• Brine Wash: If you haven't already, adding saturated brine helps break emulsions by increasing the density difference and dehydrating the interface.

• Wait Time: Allow the mixture to sit for 20+ minutes. If using a sep funnel, gently swirl rather than vigorously shake if emulsions persist.

Q3: Can I use DCM (Dichloromethane) instead of Ethyl Acetate? Analysis: You can, but it is not recommended for this specific molecule.

• Risk: DCM is denser than water (bottom layer), making physical separation harder if emulsions form. More importantly, DCM is less polar than EtOAc and may not extract the hydroxymethyl-substituted molecule as efficiently from the aqueous phase.

• Verdict: Stick to EtOAc or MTBE unless downstream chemistry strictly requires non-oxygenated solvents.[2]

Q4: My product degrades during back-extraction (pH 12). Diagnosis: The ether linkage is generally stable, but the hydroxymethyl group can be sensitive to strong base (Cannizzaro-type reactions or oxidation) or the ester/acid moiety can undergo side reactions.[2] Solution:

• Lower the pH: You do not need pH 12. The pKa is ~3.[4]7. A pH of 7.5 – 8.5 (using saturated NaHCO₃) is sufficient to fully ionize the carboxylic acid (99.9%) without exposing the molecule to harsh hydroxide ions.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 19188, Phenoxyacetic acid. Retrieved from [Link][2]

  • Context: Provides the baseline pKa (3.7)
• Context: Used to verify the stability and handling of hydroxymethyl-phenoxyacetic acid isomers.

• LibreTexts Chemistry (2021). Liquid-Liquid Extraction: Acid-Base Extraction of Carboxylic Acids.[2] Retrieved from [Link]

  • Context: Authoritative grounding for the "pH < pKa - 2" rule and back-extraction protocols.[2]

• NIST Chemistry WebBook (2025). Acetic acid, phenoxy- Data.[2] Retrieved from [Link][2]

  • Context: Verification of physicochemical properties (LogP, solubility)

Sources

• 2. 101268-32-0 CAS Manufactory [m.chemicalbook.com]
• 3. [4-(Hydroxymethyl)phenoxy]acetic acid | 68858-21-9 [sigmaaldrich.com]
• 4. Phenoxyacetic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Ester Coupling with [3-(Hydroxymethyl)phenoxy]acetic acid

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for ester coupling reactions involving [3-(Hydroxymethyl)phenoxy]acetic acid. This molecule presents unique challenges due to its bifunctional nature, containing both a carboxylic acid and a primary benzylic alcohol. This guide is designed to help you navigate these challenges, optimize your reaction conditions, and achieve successful synthesis of your target ester.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using [3-(Hydroxymethyl)phenoxy]acetic acid in an esterification reaction?

A1: The main difficulty arises from the molecule's two reactive functional groups: a carboxylic acid and a primary alcohol.[1] This bifunctionality can lead to several competing reactions:

• Self-Polymerization: The alcohol of one molecule can react with the carboxylic acid of another, forming polyester oligomers or polymers. This is a significant risk under conditions that activate the carboxylic acid.

• Chemoselectivity: When reacting with another alcohol or carboxylic acid, you must ensure the reaction occurs at the desired functional group. For instance, when coupling with an external alcohol, you must prevent the molecule's own hydroxyl group from competing.

• Steric Hindrance: While the primary alcohol is relatively accessible, the phenoxyacetic acid moiety can present some steric bulk that may slow down certain reactions.

Q2: Which esterification methods are generally recommended for this substrate?

A2: Mild, controlled coupling methods are highly recommended to avoid side reactions. The most successful strategies typically involve carbodiimide-mediated couplings or, in specific cases, the Mitsunobu reaction.

• Steglich Esterification (DCC or EDC with DMAP): This is one of the most reliable methods. It uses a carbodiimide (DCC or EDC) to activate the carboxylic acid under neutral conditions, with 4-dimethylaminopyridine (DMAP) acting as a crucial acyl-transfer catalyst.[2][3] This method is well-suited for sterically demanding substrates and helps suppress side reactions.[4]

• Mitsunobu Reaction (DEAD/PPh₃ or DIAD/PPh₃): This reaction is excellent for coupling the alcohol moiety of [3-(Hydroxymethyl)phenoxy]acetic acid with an external carboxylic acid.[5][6] It proceeds via an S_N2 mechanism, which is highly efficient for primary alcohols. However, purification can be challenging due to phosphorus- and hydrazine-based byproducts.[7]

• Fischer Esterification is generally NOT recommended. The requisite strong acid and high heat can promote polymerization and decomposition (charring).[8]

Q3: Should I protect the free hydroxyl group before attempting the coupling?

A3: A protecting group strategy is a robust approach to prevent self-polymerization, especially during large-scale synthesis or when reaction optimization proves difficult.

• When to Protect: If you are activating the carboxylic acid of [3-(Hydroxymethyl)phenoxy]acetic acid to couple it with a valuable or complex alcohol, protecting the benzylic alcohol (e.g., as a silyl ether like TBDMS) is a prudent step.

• When Not to Protect: For small-scale or initial exploratory reactions, you may achieve acceptable yields without protection by carefully controlling stoichiometry and reaction conditions (e.g., slow addition of the coupling agent at low temperature).

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses common experimental failures in a question-and-answer format. Use the following workflow diagram to help diagnose your issue.

Sources

• 1. lookchem.com [lookchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. fiveable.me [fiveable.me]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

minimizing side reactions in phenoxyacetic acid alkylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing complex challenges in the functionalization of phenoxyacetic acid derivatives. Because phenoxyacetic acid contains both an acidic carboxylic moiety and an electron-rich aromatic system, it is highly susceptible to competing side reactions—such as unwanted esterification, over-alkylation (dialkylation), and reagent hydrolysis.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield, selective alkylation.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: When attempting to alkylate the alpha-carbon (C-alkylation) of phenoxyacetic acid using standard alkyl halides, I am predominantly isolating the esterified product. Why does this happen, and how can I force C-alkylation? Causality: The carboxylic acid proton (pKa ~3.1) is significantly more acidic than the alpha-protons adjacent to the ether oxygen. When you introduce a standard base (e.g., K₂CO₃), the carboxylate anion forms preferentially. This anion acts as a strong O-nucleophile, attacking your alkyl halide to form an ester rather than the desired alpha-alkylated acid. Solution: To achieve true alpha-C-alkylation, you must either pre-protect the carboxylic acid (e.g., as a tert-butyl ester) before generating the enolate with a strong, non-nucleophilic base like LDA at -78°C, or transition to Dimethyl Carbonate (DMC) chemistry. DMC acts as a highly selective reagent that first esterifies the acid in situ, and then selectively mono-alkylates the alpha-carbon via a B_Ac2 mechanism.

Q2: I am using Dimethyl Carbonate (DMC) for alpha-methylation, but I want to ensure I don't end up with dialkylated by-products. How is this controlled? Causality: Traditional alkyl halides often lead to over-alkylation because the mono-alkylated enolate intermediate remains highly reactive. However, when using 1[1] under high heat (180–200 °C) with a strong base like potassium tert-butoxide (t-BuOK), the reaction proceeds through a highly selective carboxymethylation intermediate. This specific transition state sterically and electronically hinders a second methylation event. Solution: Run the reaction in an autoclave using DMC in a large molar excess (acting as both solvent and alkylating agent). This specific system yields >99% selectivity for the mono-methylated product with ≤1% dialkylated by-products.

Mechanistic pathway of selective alpha-alkylation using Dimethyl Carbonate (DMC).

Q3: During the synthesis of phenoxyacetic acid (via O-alkylation of phenol with chloroacetic acid), I am observing massive hydrolysis of my alkylating agent into glycolic acid. How do I minimize this? Causality: Chloroacetic acid is highly susceptible to nucleophilic attack by hydroxide ions (OH⁻) in strongly alkaline aqueous solutions. If the pH exceeds 10, the OH⁻ outcompetes the phenoxide ion for the electrophilic carbon, rapidly hydrolyzing the reagent into glycolic acid. Solution: Strict pH buffering is mandatory. You must maintain the reaction pH strictly between 8 and 9. Furthermore, the sodium chloroacetate intermediate must be pre-formed at ice-bath temperatures (0–5 °C) to prevent premature thermal hydrolysis before it is introduced to the phenoxide[2].

Troubleshooting workflow for O-alkylation of phenols to minimize hydrolysis side reactions.

Q4: My S_N2 functionalization of phenoxyacetic acid derivatives using alkyl chlorides is incredibly slow, and prolonged heating is causing thermal degradation. How can I accelerate this? Causality: Alkyl chlorides are relatively poor electrophiles compared to bromides or iodides, requiring higher activation energy (heat) which triggers thermal side reactions. Solution: Implement an in situ Finkelstein reaction. By adding catalytic amounts of sodium iodide (NaI) to your inert solvent (e.g., acetonitrile or THF), the alkyl chloride is continuously converted into a highly reactive alkyl iodide. This allows the S_N2 displacement to proceed rapidly at lower temperatures (0 to 100°C), effectively bypassing thermal degradation[3].

Section 2: Quantitative Data Summaries

The following table summarizes the causal relationships between reaction conditions, target outcomes, and the mitigation of specific side reactions.

Reaction Type	Reagents / Conditions	Target Product	Major Side Reaction	Mitigation Strategy
Alpha-C-Alkylation	Alkyl halides, Standard Bases (K₂CO₃)	Alpha-alkylated acid	Esterification of COOH	Pre-protect the COOH group or utilize DMC chemistry.
Alpha-C-Methylation	DMC, t-BuOK, 180-200°C	Mono-methylated derivative	Dialkylation at alpha-C	Use DMC in 30x excess; the B_Ac2 mechanism inherently prevents over-alkylation.
O-Alkylation (Synthesis)	Phenol, Cl-CH₂COOH, NaOH	Phenoxyacetic acid	Hydrolysis to Glycolic Acid	Strict pH control (8-9); pre-form sodium chloroacetate at 0°C.
S_N2 Functionalization	Alkyl chlorides, K₂CO₃, Heat	Functionalized ester	Thermal degradation	Add catalytic NaI (Finkelstein reaction) to lower required activation temperature.

Section 3: Validated Experimental Protocols

Protocol A: Highly Selective Alpha-Methylation using Dimethyl Carbonate (DMC)

Self-Validating Check: The success of this protocol is confirmed by the absence of dialkylated species during GC/MS analysis of the crude mixture.

• Preparation: In a highly ventilated fume hood, load a high-pressure autoclave with phenoxyacetic acid, Dimethyl Carbonate (DMC), and potassium tert-butoxide (t-BuOK) in a strictly controlled 1 : 30 : 2 molar ratio. Note: The massive excess of DMC serves as both the alkylating agent and the reaction solvent, which is critical for driving the B_Ac2 mechanism.

• Reaction: Seal the autoclave and heat the mixture to 180–200 °C under batch conditions.

• In-Process Mechanism: The carboxylic acid is first esterified by the DMC to form methyl phenoxyacetate. Subsequently, the strong base facilitates selective alpha-methylation.

• Completion & Isolation: Once conversion is complete (typically yielding >99% selectivity for the mono-methylated product), safely cool the autoclave to room temperature.

• Purification: Isolate the target product (methyl 2-phenoxypropionate) via simple distillation. The dialkylated by-products will constitute ≤1% of the mixture, allowing for high-purity recovery without complex chromatography[1].

Protocol B: Optimized O-Alkylation of Phenol (Minimizing Hydrolysis)

Self-Validating Check: If the pH drops rapidly during step 4, hydrolysis is occurring. Stable pH indicates successful nucleophilic attack by the phenoxide.

• Electrophile Preparation: Dissolve 55 mmol of 2[2] in 15 mL of deionized water. Submerge the flask in an ice-water bath (0–5 °C).

• pH Adjustment: Carefully adjust the pH to 8–9 using a 30% NaOH solution to form sodium chloroacetate. Critical: Keep this solution chilled to prevent premature thermal hydrolysis.

• Nucleophile Preparation: In a separate reaction vessel, dissolve 45 mmol of NaOH in a mixed solvent of 15 mL deionized water and 5 mL ethanol at room temperature. Slowly add 45 mmol of phenol with constant stirring to generate the sodium phenoxide.

• Coupling: Stir the phenoxide solution for 20 minutes, then quantitatively transfer the chilled sodium chloroacetate solution into the phenoxide mixture.

• Reflux: Heat the combined mixture to a reflux at 102 °C for exactly 5 hours.

• Precipitation: Cool the mixture to room temperature. Adjust the pH to 1–2 using 2.0 M HCl. The target phenoxyacetic acid will precipitate as a white solid.

• Filtration: Filter the precipitate, wash three times with dilute hydrochloric acid to remove unreacted phenol and trace glycolic acid, and dry overnight in a vacuum oven at 60 °C (Expected yield: ~75%)[2].

Section 4: References

1.1 - unive.it 2.2 - ChemicalBook 3. 3 - Google Patents

Sources

• 1. iris.unive.it [iris.unive.it]
• 2. Phenoxyacetic acid synthesis - chemicalbook [chemicalbook.com]
• 3. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of [3-(Hydroxymethyl)phenoxy]acetic acid

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QC Analysts

Executive Summary & Strategic Context

[3-(Hydroxymethyl)phenoxy]acetic acid (CAS: 6625-88-3) is a critical bifunctional linker used in the synthesis of proteolysis-targeting chimeras (PROTACs) and polymer conjugates. Its value lies in its orthogonal reactivity: a carboxylic acid for amide coupling and a benzyl alcohol for ester/ether formation.

This guide provides an objective technical comparison of the analytical performance of this molecule under different NMR conditions. Unlike standard spectral lists, we focus on the comparative differentiation between the target molecule, its regioisomers (para-substituted), and common synthetic impurities.

Key Analytical Challenges:

• Regioisomerism: Distinguishing the meta-substitution pattern from para-impurities derived from isomeric starting materials.

• Solvent Effects: The suppression or exchange of labile protons (-COOH, -OH) in CDCl3 vs. DMSO-d6.

Structural Analysis & Theoretical Framework

The molecule consists of a disubstituted benzene ring with two distinct methylene "arms."

• Spin System: The aromatic ring presents a meta-substituted pattern (ABCD system), which is distinct from the symmetric AA'BB' system of the para-isomer.

• Labile Protons: Contains two exchangeable protons: the aliphatic alcohol (-CH2OH ) and the carboxylic acid (-COOH ).

Graphviz Diagram: Structural Logic & Splitting Tree

The following diagram illustrates the splitting logic required to confirm the meta-substitution.

Figure 1: Structural dissection of NMR signals emphasizing the meta-substitution splitting patterns.

Comparative Analysis: Solvent Systems

The choice of solvent is not merely about solubility; it dictates the visibility of quantitative handles (the labile protons).

Comparison 1: DMSO-d6 vs. CDCl3

Feature	DMSO-d6 (Recommended)	CDCl3 (Alternative)	Impact on Analysis
-COOH Signal	Sharp/Broad Singlet (~12.8 ppm)	Often invisible or extremely broad	DMSO is required for acid quantification.
-OH Signal	Distinct Triplet/Singlet (5.0-5.3 ppm)	Usually exchanged/broadened out	DMSO allows verification of the alcohol arm.
Coupling (J)	3J(CH2, OH) often visible	No OH coupling observed	DMSO confirms the primary alcohol status.
Water Peak	~3.33 ppm (can overlap with signals)	~1.56 ppm (usually clear)	CDCl3 is better if the sample is wet.

Expert Insight: Use DMSO-d6 for full structural characterization. The hydrogen-bonding capability of DMSO "freezes" the exchange of the -OH and -COOH protons, making them visible and integratable. In CDCl3, these protons undergo rapid exchange, often disappearing into the baseline, which prevents purity assessment of the functional groups.

Comparative Analysis: Regioisomer Differentiation

A common synthesis error is starting with the wrong cresol or benzyl alcohol isomer.

Comparison 2: Target (Meta) vs. Impurity (Para)

Proton Group	Target: Meta-Isomer	Alternative: Para-Isomer	Differentiation Logic
Aromatic Pattern	ABCD System: Complex. One singlet-like (H2), two doublets, one triplet.	AA'BB' System: Symmetric. Two distinct "roofed" doublets.	Primary Check: Look for the "isolated singlet" at ~6.9 ppm. If absent, you likely have the para isomer.
Shift Dispersion	Wide dispersion (6.8 – 7.3 ppm)	Narrower dispersion (often 6.9 – 7.2 ppm)	Para symmetry simplifies the spectrum; Meta asymmetry complicates it.

Experimental Data & Assignments

The following data represents the high-confidence assignments for [3-(Hydroxymethyl)phenoxy]acetic acid in DMSO-d6 at 300K.

Table 1: Chemical Shift Assignments

Position	Type	Shift (δ, ppm)	Multiplicity	Integral	Coupling (J, Hz)
-COOH	Acid	12.95	br s	1H	-
Ar-H (C5)	Arom	7.26	t (pseudo)	1H	7.8
Ar-H (C2)	Arom	6.92	s (broad)	1H	-
Ar-H (C4)	Arom	6.88	d	1H	7.8
Ar-H (C6)	Arom	6.80	dd	1H	8.0, 2.0
-OH	Alcohol	5.20	t	1H	5.7
O-CH2-	Aliph	4.65	s	2H	-
Ar-CH2-	Aliph	4.46	d	2H	5.7

Note: The doublet at 4.46 ppm (Ar-CH2) collapses to a singlet if D2O is added (D2O shake), confirming the coupling to the adjacent -OH.

Detailed Experimental Protocol

To ensure reproducibility and quantitative accuracy (qNMR), follow this self-validating protocol.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for optimal spectral resolution.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 10–15 mg of the solid product into a clean vial.

  • Add 0.6 mL of DMSO-d6 (99.9% D). Crucial: Ensure the DMSO is dry; water content >0.1% will broaden the -OH and -COOH peaks.

  • Transfer to a precision 5mm NMR tube.

• Acquisition (Standard):

  • Temperature: 298 K (25°C).

  • Scans (NS): 16 or 32.

  • Relaxation Delay (D1): 1.0 – 2.0 seconds.

• Acquisition (Quantitative/Purity Check):

  • If checking for % purity, increase D1 to 30 seconds to allow full relaxation of the aromatic protons and the carboxylic acid proton.

• Processing:

  • Reference the residual DMSO pentet to 2.50 ppm .[1]

  • Apply an exponential window function (LB = 0.3 Hz) before Fourier Transform.

• Validation (The "D2O Shake"):

  • After the initial scan, add 1 drop of D2O to the tube and shake.

  • Result: The peak at ~12.95 ppm (-COOH) and ~5.20 ppm (-OH) should disappear. The doublet at 4.46 ppm should collapse into a sharp singlet. This confirms the assignment of the alcohol arm.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[3][4][5] (Standard text for Additivity Rules and Coupling Constants).

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). SDBS No. 3145 (Benzyl alcohol derivatives) & No. 2789 (Phenoxyacetic acid derivatives).Link

• Abraham, R. J., et al. (2006).[3] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. modgraph.co.uk [modgraph.co.uk]
• 5. (PDF) 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxideversus chloroform solvent on1H chemical shifts [academia.edu]

Precision Structural Elucidation: A Comparative Guide to 13C NMR Shifts in Meta-Substituted Phenoxyacetic Acids

Executive Summary

Objective: To provide a technical comparison of experimental and predictive 13C NMR strategies for characterizing meta-substituted phenoxyacetic acids. Context: Phenoxyacetic acids are critical pharmacophores in herbicides (e.g., MCPA) and NSAID precursors. While the carboxylic acid tail is chemically active, the aromatic ring provides the structural fingerprint. Key Insight: In meta-substituted isomers, the oxygen atom acts as an electronic "insulator," often decoupling the carbonyl resonance from the ring substituent's electronic effects. This guide compares experimental spectral data against Hammett-derived predictive models to validate this insulation effect.

The Chemical Context: Electronic Decoupling

Accurate assignment of meta-substituted phenoxyacetic acids requires understanding two distinct electronic zones:

• The Aromatic Core: Highly sensitive to substituent effects (SCS).

• The Aliphatic Tail (-OCH2COOH): Electronically insulated.

The meta-position is unique because it relies primarily on inductive effects (

) rather than resonance effects ( ) to perturb the ether linkage.

Diagram 1: Electronic Transmission Pathway

The following diagram illustrates the flow of electronic density and the "insulation" point at the ether oxygen.

Caption: Logical flow of electronic effects.[1] Note the attenuation of substituent effects as they pass through the ether oxygen to the carbonyl group.

Comparative Data Analysis: Experimental vs. Predictive

The following data compares the Parent Compound (Phenoxyacetic Acid) against Predicted Shifts for meta-isomers based on standard Benzene Substituent Chemical Shifts (SCS).

Table 1: 13C NMR Chemical Shift Comparison (ppm in CDCl3)

Note: Experimental values for the parent are derived from standard spectral databases. Substituted values are calculated using additivity rules to demonstrate the magnitude of the shift.

Carbon Position	Assignment	Parent (Exp)	m-Cl (Calc)	m-NO2 (Calc)	m-CH3 (Calc)	Effect Type
C-8	COOH	169.8	169.6	169.2	170.0	Insulated
C-1	Ar-C-O (Ipso)	157.8	158.5	158.9	157.9	Inductive
C-3	Ar-C-Subst (Meta)	129.6	135.0 (+5.4)	148.0 (+18.4)	139.0 (+9.4)	Direct SCS
C-7	-O-CH2-	65.0	65.1	64.8	65.2	Minimal

Analysis of Alternatives

• Experimental (Gold Standard): Essential for final validation. Requires ~50mg of pure compound.

• Additivity Models (SCS): High accuracy (>95%) for the aromatic ring.

• DFT Calculation (GIAO): Recommended only when distinguishing between complex isomers where steric hindrance twists the ether linkage, breaking standard additivity rules.

Mechanistic Insight: The Hammett Correlation

For researchers optimizing drug potency, the chemical shift of the para-carbon (relative to the substituent) often correlates with the Hammett constant (

).

• Electron Withdrawing Groups (EWG): Substituents like -NO2 (

  ) cause deshielding (downfield shift) at the C-1 position due to electron density removal.

• Electron Donating Groups (EDG): Substituents like -CH3 (

  ) cause slight shielding.

Critical Observation: The Carbonyl carbon (C-8) shows poor correlation with Hammett constants. This confirms that the ether oxygen effectively "breaks" the conjugation, making the -COOH chemical shift a reliable, invariant internal reference point across the series.

Validated Experimental Protocol

To reproduce the data above or characterize a new derivative, follow this self-validating protocol.

Reagents & Conditions

• Solvent: DMSO-d6 is preferred over CDCl3 for carboxylic acids to prevent dimerization effects, though CDCl3 is acceptable if concentration is low (<20mM).

• Internal Standard: TMS (0.00 ppm).

• Relaxation Agent: Cr(acac)3 (0.05 M) is mandatory for quantitative integration of the Quaternary Carbons (C-1, C-3, C-8).

Diagram 2: Quantitative 13C NMR Workflow

This workflow ensures that the long relaxation times of the quaternary carbons do not lead to signal saturation and intensity errors.

Caption: Workflow for Quantitative 13C NMR. The Inverse Gated Decoupling (zgig) and long D1 delay are crucial for integrating quaternary carbons accurately.

Step-by-Step Methodology

• Sample Prep: Dissolve 40 mg of the meta-substituted phenoxyacetic acid in 0.6 mL of DMSO-d6.

• Add Relaxation Agent: Add a micro-spatula tip of Chromium(III) acetylacetonate. This reduces the T1 relaxation time of the carbonyl and quaternary carbons from >20s to <2s.

• Acquisition Parameters:

  • Pulse Sequence: Inverse Gated Decoupling (to suppress Nuclear Overhauser Effect (NOE) for integration accuracy).

  • Sweep Width: 240 ppm (to capture the Carbonyl at ~170 ppm).

  • Relaxation Delay (D1): 5 seconds (with Cr(acac)3) or 25+ seconds (without).

• Processing: Apply an exponential window function (LB = 1.0 Hz) to improve the Signal-to-Noise ratio for the quaternary carbons.

References

• Hansch, C., et al. (1962).[2] Correlation of Biological Activity of Phenoxyacetic Acids with Hammett Substituent Constants. Nature. Link

• SDBS. (2024). Spectral Database for Organic Compounds, SDBS No. 2785 (Phenoxyacetic Acid). AIST. Link

• Hesse, M., Meier, H., & Zeeh, B. (2005). Spectroscopic Methods in Organic Chemistry (Tables of Substituent Chemical Shifts). Thieme Chemistry. Link

• Bruker BioSpin. (2024). 13C NMR Acquisition Protocols and Pulse Sequences. EPFL NMR Service. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]

A Comparative Analysis of the Reactivity of Meta- and Para-Hydroxymethyl Phenoxyacetic Acid in Electrophilic Aromatic Substitution

For researchers, scientists, and professionals in drug development, a nuanced understanding of isomeric reactivity is paramount for predictable and efficient molecular design. This guide provides an in-depth comparison of the chemical reactivity of meta-hydroxymethyl phenoxyacetic acid and para-hydroxymethyl phenoxyacetic acid, with a focus on electrophilic aromatic substitution. We will dissect the electronic interplay of the constituent functional groups to build a predictive framework for their reactivity and offer actionable experimental protocols for validation.

Introduction: The Subtle Dance of Substituent Effects

The reactivity of a substituted benzene ring in electrophilic aromatic substitution is governed by the electronic nature of its substituents. These groups can either donate or withdraw electron density from the aromatic system, thereby activating or deactivating it towards electrophilic attack. Furthermore, they direct incoming electrophiles to specific positions on the ring. In the case of hydroxymethyl phenoxyacetic acids, we have two key substituents whose combined influence dictates the molecule's reactivity: the hydroxymethyl group (-CH₂OH) and the phenoxyacetic acid moiety (-OCH₂COOH).

This guide will explore how the positional isomerism of the hydroxymethyl group (meta vs. para) influences the overall reactivity of the aromatic ring.

Deconstructing the Electronic Contributions of the Substituents

To predict the reactivity of our target molecules, we must first understand the individual electronic effects of the hydroxymethyl and phenoxyacetic acid groups.

The Hydroxymethyl Group (-CH₂OH): A Near-Neutral Player

The hydroxymethyl group consists of a methylene bridge and a hydroxyl group. Its influence on the aromatic ring is primarily through a weak inductive effect. The oxygen of the hydroxyl group is electronegative, but this effect is dampened by the intervening methylene group. Consequently, the -CH₂OH group is considered to be a very weak electron-withdrawing group. This is supported by its Hammett sigma (σ) values, which are close to zero for both the meta and para positions, indicating a negligible overall electronic effect on the reactivity of the benzene ring in many reactions.[1]

The Phenoxyacetic Acid Moiety (-OCH₂COOH): A Tale of Two Effects

The phenoxyacetic acid group presents a more complex scenario, with competing electronic effects:

• Resonance Donation (+R): The oxygen atom directly attached to the aromatic ring possesses lone pairs of electrons that can be delocalized into the π-system of the ring. This resonance effect increases the electron density at the ortho and para positions, thereby activating these positions towards electrophilic attack. This makes the -OCH₂COOH group an ortho, para-director.[2][3][4]

• Inductive Withdrawal (-I): The oxygen atom is highly electronegative, leading to a significant withdrawal of electron density from the aromatic ring through the sigma bond. Additionally, the carboxylic acid group is strongly electron-withdrawing. This combined inductive effect deactivates the entire ring towards electrophilic substitution.[4][5]

The overall influence of the -OCH₂COOH group is a balance between its resonance donating and inductive withdrawing effects. While it directs incoming electrophiles to the ortho and para positions, the strong inductive withdrawal generally makes the ring less reactive than benzene itself, classifying it as a deactivating, ortho, para-directing group.

Predicting the Reactivity: A Head-to-Head Comparison

With an understanding of the individual substituent effects, we can now predict the relative reactivity of meta- and para-hydroxymethyl phenoxyacetic acid. The key to this prediction lies in how the two substituents' directing effects either cooperate or conflict.

para-Hydroxymethyl Phenoxyacetic Acid

In the para isomer, the -OCH₂COOH group is at position 1 and the -CH₂OH group is at position 4. The powerful ortho, para-directing -OCH₂COOH group will direct incoming electrophiles to positions 2 and 6 (ortho to the ether linkage). The -CH₂OH group at the para position has a negligible directing influence. Therefore, electrophilic substitution is expected to occur almost exclusively at the positions ortho to the phenoxyacetic acid group.

meta-Hydroxymethyl Phenoxyacetic Acid

In the meta isomer, the -OCH₂COOH group is at position 1 and the -CH₂OH group is at position 3. Again, the -OCH₂COOH group will direct incoming electrophiles to positions 2, 4, and 6. Position 2 is ortho, position 4 is para, and position 6 is the other ortho position. The -CH₂OH group at position 3 will have a weak deactivating effect on its adjacent positions (2 and 4).

The Verdict on Reactivity

Based on this analysis, we predict that para-hydroxymethyl phenoxyacetic acid will be more reactive towards electrophilic aromatic substitution than meta-hydroxymethyl phenoxyacetic acid.

The reasoning is as follows:

• In the para isomer, the two positions available for substitution (ortho to the -OCH₂COOH group) are electronically equivalent and are not significantly influenced by the electronically near-neutral -CH₂OH group.

• In the meta isomer, the positions activated by the -OCH₂COOH group (positions 2, 4, and 6) are subject to the weak deactivating inductive effect of the adjacent -CH₂OH group (at position 3). This will slightly reduce the nucleophilicity of these positions compared to the analogous positions in the para isomer.

The following table summarizes the predicted reactivity and product distribution for a typical electrophilic aromatic substitution reaction, such as nitration.

Feature	meta-Hydroxymethyl Phenoxyacetic Acid	para-Hydroxymethyl Phenoxyacetic Acid
Predicted Reactivity	Less Reactive	More Reactive
Major Products (Nitration)	2-Nitro-3-(hydroxymethyl)phenoxyacetic acid and 4-Nitro-3-(hydroxymethyl)phenoxyacetic acid	2-Nitro-4-(hydroxymethyl)phenoxyacetic acid
Minor Products (Nitration)	6-Nitro-3-(hydroxymethyl)phenoxyacetic acid	None expected in significant amounts

Visualizing the Electronic Effects and Reaction Pathways

To further clarify the concepts discussed, the following diagrams illustrate the chemical structures, electronic effects, and a proposed experimental workflow.

Caption: Summary of electronic effects.

Caption: Workflow for a competitive nitration experiment.

Experimental Validation: Protocols for Synthesis and Reactivity Comparison

The following protocols provide a framework for the synthesis of the two isomers and a method to experimentally compare their reactivity.

Synthesis of para-Hydroxymethyl Phenoxyacetic Acid

[6][7][8]

• Starting Material: 4-Hydroxybenzyl alcohol.

• Step 1: Deprotonation. Dissolve 4-hydroxybenzyl alcohol in a suitable solvent such as acetone. Add an excess of a base like potassium carbonate.

• Step 2: Alkylation. To the resulting mixture, add ethyl bromoacetate dropwise at room temperature and then reflux the mixture for several hours.

• Step 3: Work-up. After cooling, filter the mixture and evaporate the solvent. Dissolve the residue in a suitable organic solvent and wash with water and brine.

• Step 4: Hydrolysis. The resulting ester can be hydrolyzed to the carboxylic acid by treatment with a base such as lithium hydroxide in a mixture of THF and water, followed by acidification.

• Purification: The final product can be purified by recrystallization.

Synthesis of meta-Hydroxymethyl Phenoxyacetic Acid

[9] The synthesis follows a similar procedure to the para isomer, starting with 3-hydroxybenzyl alcohol.

Competitive Nitration Experiment

This experiment is designed to directly compare the reactivity of the two isomers.

• Preparation: Prepare an equimolar solution of meta-hydroxymethyl phenoxyacetic acid and para-hydroxymethyl phenoxyacetic acid in a suitable inert solvent (e.g., acetic acid).

• Reaction: Cool the solution in an ice bath. Slowly add a sub-stoichiometric amount (e.g., 0.5 equivalents) of a nitrating agent (a mixture of concentrated nitric acid and sulfuric acid).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once a desired level of conversion is achieved, quench the reaction by pouring it into ice water.

• Extraction: Extract the products and unreacted starting materials with a suitable organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the organic extract using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). By comparing the peak areas of the unreacted starting materials and the various nitrated products, the relative reactivity of the two isomers can be determined.

Conclusion

Based on a thorough analysis of the electronic effects of the hydroxymethyl and phenoxyacetic acid substituents, this guide predicts that para-hydroxymethyl phenoxyacetic acid is more reactive towards electrophilic aromatic substitution than its meta isomer. This is attributed to the less hindered and electronically more favorable positions for electrophilic attack in the para isomer. The provided experimental protocols offer a clear path for the synthesis of these compounds and the empirical validation of this theoretical framework. This understanding of isomeric reactivity is crucial for medicinal chemists and drug development professionals in the rational design of new chemical entities.

References

• Rodrigues, L. P., et al. (2025). pKa values for hydroxyphenylacetic acid isomers and its radical cations calculated using the PM6 semiempirical method. ResearchGate. Available from: [Link]

• PrepChem. Synthesis of ethyl 3-(hydroxymethyl)phenoxyacetate. Available from: [Link]

• García-Cánovas, F., et al. (2000). Action mechanism of tyrosinase on meta- and para-hydroxylated monophenols. Biochemical Journal, 348(3), 547-555. Available from: [Link]

• Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book.

• La Salle University. Substituent Effects. Available from: [Link]

• Google Patents. US20090247781A1 - Synthesis of phenoxyacetic acid derivatives.

• Wikipedia. Hammett equation. Available from: [Link]

• OpenStax. 16.4 Substituent Effects in Electrophilic Substitutions. Organic Chemistry. Available from: [Link]

• Eyer, P., & Kiese, M. (1976). Differences in the reactions of isomeric ortho- and para-aminophenols with hemoglobin. Chemico-Biological Interactions, 14(3-4), 153-166.

• ChemRxiv. Machine learning determination of new Hammett's constants for meta- and para-substituted benzoic acid derivatives employing quantum chemical atomic charge methods. Available from: [Link]

• Chemistry LibreTexts. 16.4: Substituent Effects in Substituted Aromatic Rings. Available from: [Link]

• Perjési, P., et al. (2004). Evidence of Substituent-Induced Electronic Interplay. Effect of the Remote Aromatic Ring Substituent of Phenyl Benzoates on the Sensitivity of the Carbonyl Unit to Electronic Effects of Phenyl or Benzoyl Ring Substituents. The Journal of Organic Chemistry, 69(11), 3843-3850. Available from: [Link]

• Lumen Learning. 14.3. Substituent Effects. Organic Chemistry II. Available from: [Link]

• Hansch, C., et al. (1962). Correlation of Biological Activity of Phenoxyacetic Acids with Hammett Substituent Constants and Partition Coefficients.

• Atkinson, D. C., et al. (1983). Substituted (2-phenoxyphenyl)acetic acids with antiinflammatory activity. 1. Journal of Medicinal Chemistry, 26(10), 1353-1360. Available from: [Link]

• Moodle@Units. Table 7.1 Hammett substituent constants and their modified values. Available from: [Link]

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• Forest Products Laboratory. Reaction of Formaldehyde at the Ortho- and Para-Positions of Phenol: Exploration of Mechanisms Using Computational Chemistry. Available from: [Link]

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A Comparative Guide to the Biological Activity of [3-(Hydroxymethyl)phenoxy]acetic Acid Derivatives: A Research &amp; Development Perspective

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Untapped Potential of the [3-(Hydroxymethyl)phenoxy]acetic Acid Scaffold

The phenoxyacetic acid moiety is a cornerstone in medicinal chemistry, serving as the central scaffold in a multitude of agents with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Its synthetic accessibility and the ease with which its structure can be modified make it an attractive starting point for drug discovery campaigns.

This guide focuses on a specific, yet underexplored, member of this family: [3-(Hydroxymethyl)phenoxy]acetic acid . The introduction of a hydroxymethyl group at the meta-position of the phenoxy ring offers a unique structural feature—a primary alcohol that can act as a hydrogen bond donor or acceptor, and a potential site for further derivatization. While direct, extensive research on the biological activities of its derivatives is nascent, a comparative analysis of closely related phenoxyacetic acid analogues provides a robust framework for predicting its potential and guiding future research.

This document serves as a technical guide for drug development professionals, synthesizing data from analogous compounds to build a case for the exploration of the [3-(Hydroxymethyl)phenoxy]acetic acid scaffold. We will objectively compare the performance of various phenoxyacetic acid derivatives, provide detailed experimental protocols for their evaluation, and propose structure-activity relationships that may govern their efficacy.

Part 1: Anti-inflammatory Activity - Targeting Cyclooxygenase (COX)

Non-steroidal anti-inflammatory drugs (NSAIDs) are among the most common treatments for pain and inflammation, primarily functioning by inhibiting cyclooxygenase (COX) enzymes.[3] A significant challenge in NSAID development is achieving selectivity for COX-2, the inducible isoform associated with inflammation, over COX-1, the constitutive isoform involved in protecting the gastric mucosa. Selective COX-2 inhibitors offer potent anti-inflammatory effects with a reduced risk of gastrointestinal side effects.[3][4]

The phenoxyacetic acid scaffold has proven to be a highly effective pharmacophore for developing selective COX-2 inhibitors.[5][6]

Comparative Performance of Phenoxyacetic Acid Derivatives as COX-2 Inhibitors

While specific data for [3-(Hydroxymethyl)phenoxy]acetic acid derivatives is not yet prevalent in the literature, studies on analogous structures reveal the scaffold's high potential. By substituting the phenoxy ring with various moieties, researchers have developed compounds with COX-2 inhibitory potency comparable or superior to the standard drug, Celecoxib.

Compound ID	Key Structural Features	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI = COX-1/COX-2)	Reference
Celecoxib (Standard)	Pyrazole with sulfonamide	11.2	0.04	280	[6]
Compound 5f	Chlorophenyl + p-phenoxyacetic acid hydrazide	>10	0.06	>166	[3][4]
Compound 7b	Phenylacetohydrazide derivative	>10	0.08	>125	[3][4]
Compound 6a	Pyrazoline-phenoxyacetic acid	10.96	0.03	365.4	[5]
Compound 6c	Pyrazoline-phenoxyacetic acid	5.90	0.03	196.9	[5]

Analysis and Future Outlook: The data clearly demonstrates that modifications to the phenoxyacetic acid core can yield highly potent and selective COX-2 inhibitors. The pyrazoline and hydrazide derivatives (6a, 6c, 5f, 7b) show exceptional potency, with IC₅₀ values in the low nanomolar range (0.03-0.08 µM).[3][4][5] This suggests that the [3-(Hydroxymethyl)phenoxy]acetic acid scaffold is a promising candidate for creating novel COX-2 inhibitors. The hydroxymethyl group could potentially form additional hydrogen bonds within the COX-2 active site, enhancing binding affinity and selectivity.

Experimental Workflow: In Vivo Anti-inflammatory Assessment

To validate in vitro findings, the carrageenan-induced paw edema model in rats is a standard and reliable method for assessing the acute anti-inflammatory activity of new chemical entities.[7]

Caption: General synthetic route for [3-(Hydroxymethyl)phenoxy]acetic acid derivatives.

Conclusion and Future Directions

While the [3-(Hydroxymethyl)phenoxy]acetic acid scaffold itself is not yet widely explored, the extensive body of research on analogous phenoxyacetic acid derivatives provides a compelling rationale for its investigation. The existing data strongly suggests that this core structure is a highly promising platform for the development of novel therapeutics, particularly in the areas of inflammation, infectious diseases, and oncology.

The presence of the 3-hydroxymethyl group offers a distinct advantage, providing a site for further chemical modification that can be exploited to fine-tune potency, selectivity, and pharmacokinetic profiles. Future research should focus on synthesizing a focused library of derivatives and systematically evaluating them using the standardized protocols outlined in this guide. Such efforts are poised to unlock the full therapeutic potential of this versatile scaffold.

References

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. MDPI. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. ResearchGate. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Jetir.Org. [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI. [Link]

• Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. ScienceDirect. [Link]

• Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. PubMed. [Link]

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. [Link]

• Novel anti-inflammatory agents featuring phenoxy acetic acid moiety as a pharmacophore for selective COX-2 inhibitors: Synthesis, biological evaluation, histopathological examination and molecular modeling investigation. PubMed. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. PMC. [Link]

• Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. PMC. [Link]

• MINI REVIEW ON THERAPEUTIC PROFILE OF PHENOXY ACIDS AND THIER DERIVATIVES Review Article. ResearchGate. [Link]

• Anticancer Properties of Phenolic Acids in Colon Cancer A Review. Longdom Publishing. [Link]

• Synthesis and antibacterial potential of novel thymol derivatives against methicillin-resistant Staphylococcus aureus and P. aeruginosa pathogenic bacteria. Frontiers. [Link]

• [3-(Hydroxymethyl)phenoxy]acetic acid. LookChem. [Link]

• Phenoxyacetic acid derivatives, process for their preparation and their application as herbicides.

• Synthesis and Antimicrobial Activity of 3-Alkylidene-2-Indolone Derivatives. PMC. [Link]

• Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. Frontiers. [Link]

• Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. ResearchGate. [Link]

• Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1 H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. PubMed. [Link]

• Synthesis and antimicrobial activity of N-[4-(3-Oxo-3- phenyl-propenyl). Research India Publications. [Link].com/ijcas14/ijcasv4n1_12.pdf)

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Structural Characterization of[3-(Hydroxymethyl)phenoxy]acetic Acid Impurities: A Comparative Guide to LC-HRMS, 2D-NMR, and GC-MS

Introduction

[3-(Hydroxymethyl)phenoxy]acetic acid (CAS 6625-88-3) is a highly versatile aromatic ether-carboxylic acid utilized as a critical building block in pharmaceutical synthesis[1]. During its synthesis—typically via the alkylation of 3-hydroxybenzyl alcohol with chloroacetic acid[2]—and subsequent storage, various process-related impurities and degradants can form. These include oxidative degradants (e.g., 3-formylphenoxyacetic acid), over-alkylation byproducts, and positional isomers.

Regulatory guidelines (such as ICH M7 and Q3A) mandate the rigorous structural elucidation of any impurity exceeding the 0.10% threshold to ensure patient safety and process control[3]. This guide objectively compares the performance of High-Resolution Mass Spectrometry (LC-HRMS), Two-Dimensional Nuclear Magnetic Resonance (2D-NMR), and Gas Chromatography-Mass Spectrometry (GC-MS) for characterizing these specific impurities, providing actionable, self-validating experimental workflows.

Comparative Analysis of Analytical Platforms

LC-HRMS (Orbitrap / Q-TOF)

Mechanism & Causality: LC-HRMS is the frontline tool for impurity profiling due to its sub-ppm mass accuracy and high sensitivity[4]. For[3-(Hydroxymethyl)phenoxy]acetic acid, HRMS easily identifies the bis-alkylated impurity (m/z 239.0556 [M-H]⁻) and the oxidative aldehyde degradant (m/z 179.0345 [M-H]⁻) based on exact mass shifts from the parent molecule (m/z 181.0501 [M-H]⁻). Electrospray ionization (ESI) in negative mode is chosen because the carboxylic acid group readily deprotonates, yielding superior signal-to-noise compared to positive mode. Limitation: HRMS hits an "isomeric wall" when dealing with positional isomers. The 2-, 3-, and 4-(hydroxymethyl)phenoxyacetic acid isomers yield nearly identical collision-induced dissociation (CID) fragmentation spectra, making MS/MS alone insufficient for definitive structural assignment[5].

2D-NMR Spectroscopy (HSQC, HMBC)

Mechanism & Causality: When LC-HRMS cannot differentiate isomers, 2D-NMR is the required orthogonal technique[6]. Heteronuclear Multiple Bond Correlation (HMBC) is specifically chosen because it maps long-range (2-3 bond) proton-carbon couplings. By observing the coupling between the hydroxymethyl protons (-CH₂OH) and the specific quaternary carbons on the aromatic ring, analysts can definitively prove whether the substitution is ortho, meta, or para to the phenoxyacetic acid moiety without needing a synthetic reference standard. Limitation: Requires milligram-scale isolation via preparative HPLC and is inherently less sensitive than mass spectrometry[3].

GC-MS (Post-Derivatization)

Mechanism & Causality: Used primarily for volatile starting materials (e.g., unreacted 3-hydroxybenzyl alcohol). Because [3-(Hydroxymethyl)phenoxy]acetic acid contains both a carboxylic acid and a primary alcohol, it is non-volatile and thermally labile. GC-MS analysis requires dual derivatization (e.g., silylation with BSTFA) to cap these polar groups[7]. It serves as a complementary tool for low-molecular-weight process impurities but is secondary to LC-HRMS for the main API.

Decision logic for impurity profiling of [3-(Hydroxymethyl)phenoxy]acetic acid.

Quantitative Performance Comparison

Analytical Platform	Primary Application	Sensitivity (LOD)	Positional Isomer Resolution	Sample Requirement	Throughput
LC-HRMS (Orbitrap)	Exact mass & formula generation	< 0.01% (ng/mL)	Low (Identical MS/MS)	< 1 µg	High (15-30 mins)
2D-NMR (HSQC/HMBC)	Definitive structural connectivity	~ 0.1% (µg/mL)	High (Definitive)	1–5 mg (Isolated)	Low (Hours-Days)
GC-MS (Derivatized)	Volatile starting materials/solvents	< 0.05% (ng/mL)	Moderate (RT shifts)	< 1 µg	Moderate (45 mins)

Self-Validating Experimental Methodologies

Protocol 1: Self-Validating LC-HRMS Workflow for Trace Impurity Identification

This protocol utilizes negative-ion ESI to target the acidic moiety of the analyte, ensuring maximum ionization efficiency.

• System Suitability Test (SST) & Auto-Calibration:

  • Action: Inject a known calibration mix containing [3-(Hydroxymethyl)phenoxy]acetic acid reference standard and a known isobaric internal standard.

  • Self-Validation Gate: The system is validated to proceed only if the mass accuracy error for the parent ion (m/z 181.0501) is < 2 ppm and the chromatographic resolution (

    ) between the API and the internal standard is > 1.5. If these parameters fail, the system automatically triggers a mass recalibration.

• Sample Preparation: Dissolve the drug substance in 50:50 Water:Acetonitrile to a concentration of 1 mg/mL.

• Data Acquisition: Run a Full MS / dd-MS² (data-dependent MS/MS) method. Use a reversed-phase C18 column with a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Data Processing: Extract ion chromatograms (EIC) for predicted impurity masses (e.g., m/z 179.0345 for oxidation, 239.0556 for bis-alkylation). Compare MS/MS fragmentation trees against the parent molecule to localize the modification.

Mass shift logic for identifying common degradants and process impurities.

Protocol 2: Preparative Isolation and 2D-NMR Elucidation

This protocol is triggered when LC-HRMS identifies an isobaric impurity (e.g., a positional isomer) that cannot be resolved via MS/MS.

• Preparative LC Isolation: Scale up the analytical LC method to a semi-preparative C18 column. Perform repeated injections to collect the impurity fraction, then lyophilize to yield >2 mg of solid powder.

• Sample Preparation: Dissolve the isolated impurity in 600 µL of DMSO-d6 (Deuterated Dimethyl Sulfoxide).

• Self-Validating 1D ¹H-NMR Scan:

  • Action: Acquire a standard 1D proton spectrum before any 2D experiments.

  • Self-Validation Gate: Calculate the Signal-to-Noise (S/N) ratio of the weakest aromatic proton. The system validates the sample integrity only if S/N > 100 and the residual water peak does not suppress the analyte signals. The residual DMSO-d6 peak (2.50 ppm) is used as an internal chemical shift reference to validate the calibration.

• 2D HMBC Acquisition: Run the HMBC sequence to observe long-range ¹H-¹³C couplings.

• Structural Assignment: Map the correlation cross-peaks between the singlet protons of the -CH₂OH group (~4.5 ppm) and the aromatic carbons. If the substitution is meta (as in the parent API), the -CH₂OH protons will show strong 3-bond correlations to two distinct protonated aromatic carbons. If the impurity is the ortho isomer, the correlation pattern will shift to include the oxygen-bearing quaternary carbon of the ether linkage.

References

• Title: [3-(Hydroxymethyl)phenoxy]acetic acid - LookChem. Source: lookchem.com. URL: 1

• Title: Synthesis of ethyl 3-(hydroxymethyl)phenoxyacetate - PrepChem.com. Source: prepchem.com. URL: 2

• Title: Advanced characterization of frovatriptan degradation products using 2D NMR and LC-HRMS/MS. Source: researchgate.net. URL: 4

• Title: CRO for Unknown Impurity Identification - ResolveMass Laboratories Inc. Source: resolvemass.ca. URL:3

• Title: Impurity Profiling | Active Pharmaceutical Ingredients | Chromatographic Separation Techniques. Source: ijpsonline.com. URL:5

• Title: Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. Source: resolvemass.ca. URL: 6

• Title: A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities. Source: semanticscholar.org. URL: 7

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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Melting Point Determination of [3-(Hydroxymethyl)phenoxy]acetic acid: A Comparative Guide to Analytical Methodologies

Executive Summary

For researchers and drug development professionals, the accurate thermal characterization of active pharmaceutical ingredients (APIs) and their intermediates is a critical regulatory and functional checkpoint. [3-(Hydroxymethyl)phenoxy]acetic acid (CAS: 6625-88-3) is a functionalized aromatic compound whose thermal behavior provides immediate insights into its crystalline purity and polymorphic stability .

This guide objectively compares the three primary methodologies for determining the melting point of this compound: Manual Capillary Observation , Automated Optical Transmission , and Differential Scanning Calorimetry (DSC) . By examining the underlying thermodynamic principles and providing self-validating experimental protocols, this guide serves as an authoritative framework for selecting the optimal analytical approach.

Methodological Framework & Causality: The Physics of Melting

The term "melting point" is a macroscopic simplification of a complex thermodynamic transition. When [3-(Hydroxymethyl)phenoxy]acetic acid transitions from a solid to a liquid, the crystal lattice collapses as thermal energy overcomes intermolecular hydrogen bonding (specifically between the carboxylic acid and hydroxymethyl groups).

Different instruments define "melting" based on distinct physical phenomena, leading to expected variances in reported data:

• Visual/Optical Methods (Capillary): Measure the macroscopic phase change. The "clear point" is recorded when the substance becomes completely transparent. This method is highly susceptible to thermal lag—if the heating rate is too fast, the heating block will be hotter than the sample inside the glass capillary, yielding an artificially high melting point .

• Thermodynamic Methods (DSC): Measure the differential heat flow required to maintain the sample and a reference at the same temperature. DSC records the extrapolated onset temperature (

  ) of the endothermic peak, representing the true thermodynamic start of melting, which is typically lower and more precise than the visual clear point .

Comparative Analysis of Methodologies

A. Manual Capillary Method (e.g., Mel-Temp / Thiele Tube)

• Mechanism: A sample is packed into a glass capillary, placed in a heating block, and visually monitored through a magnifying lens.

• Performance Profile: Low cost and simple, but highly subjective. The accuracy depends entirely on the operator's visual acuity and patience. It is generally insufficient for strict GLP/GMP pharmaceutical compliance without secondary verification.

B. Automated Optical Digital Systems (e.g., Mettler Toledo MP90)

• Mechanism: Utilizes a digital camera and a photometric transmission sensor. As the opaque powder melts, light transmission increases. The system automatically records the temperature at pre-defined transmission thresholds (e.g., 10% for onset, 100% for clear point).

• Performance Profile: Eliminates operator subjectivity. High throughput (multiple capillaries simultaneously) and fully compliant with 21 CFR Part 11 for data integrity.

C. Differential Scanning Calorimetry (DSC)

• Mechanism: Measures the enthalpy of fusion (

  ) and the precise onset of the endothermic melting transition.

• Performance Profile: The gold standard for thermodynamic profiling. Beyond a simple melting point, DSC can quantify purity using the van't Hoff equation (which correlates melting point depression with impurity mole fraction) and identify metastable polymorphs .

Quantitative Data Comparison

The following table presents representative experimental data for highly purified [3-(Hydroxymethyl)phenoxy]acetic acid, illustrating the inherent differences in instrument detection limits and physical principles.

Methodology	Measured Parameter	Representative Result (°C)	Precision (RSD)	Purity Insight Capability	Heating Rate
Manual Capillary	Visual Clear Point	132.8	1.2%	Qualitative (Range broadening)	1.0 °C/min
Automated Optical	100% Light Transmission	132.5	0.4%	Qualitative (Range broadening)	1.0 °C/min
DSC	Thermodynamic Onset ( )	131.2	0.1%	Quantitative (van't Hoff analysis)	10.0 °C/min

Note: The DSC onset temperature is thermodynamically lower than the optical clear point due to the detection of the initial lattice collapse prior to macroscopic liquefaction.

Method Selection Matrix

Figure 1: Decision matrix for selecting a melting point determination method.

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical run must be treated as a self-validating system. The following protocols incorporate mandatory verification steps to eliminate instrumental drift.

Protocol A: Automated Optical Capillary Method (USP <741> Compliant)

Causality Note: USP <741> mandates a 3 mm packing height and a 1 °C/min ramp rate. Deviating from this increases the thermal mass, causing a heat gradient within the capillary that artificially broadens the melting range .

• System Verification (Self-Validation): Before testing the analyte, run a USP Primary Reference Standard with a known melting point close to the analyte (e.g., Phenacetin, MP 134.0–136.6 °C). If the instrument reads outside this range, it must be recalibrated using secondary standards.

• Sample Preparation: Transfer ~10 mg of[3-(Hydroxymethyl)phenoxy]acetic acid into an agate mortar. Gently pulverize to a fine, uniform powder. Why? Large crystals create air pockets, which act as thermal insulators and skew the reading.

• Capillary Loading: Press the open end of a standard glass capillary into the powder. Drop the capillary through a 1-meter glass tube onto a hard surface 5–6 times to tightly pack the powder to exactly 3 mm in height .

• Method Programming:

  • Set the starting temperature to 120 °C (approx. 10 °C below the expected onset).

  • Set the heating ramp rate to 1.0 °C/min .

• Execution: Insert the capillary into the automated optical furnace. The system will independently record the transmission curve and output the thermodynamic clear point.

Protocol B: DSC Thermodynamic Profiling

Causality Note: DSC requires an inert atmosphere. Heating organic acids in ambient air can cause oxidative degradation prior to melting, distorting the endothermic peak .

• System Calibration (Self-Validation): Run an Indium standard to verify both the temperature axis (onset at 156.6 °C) and the calorimetric cell constant (

  = 28.45 J/g).

• Sample Preparation: Accurately weigh 2.0 to 5.0 mg of[3-(Hydroxymethyl)phenoxy]acetic acid into a standard aluminum DSC pan using a microbalance.

• Encapsulation: Crimp a pierced aluminum lid onto the pan. The pinhole allows any volatile moisture to escape without rupturing the pan during heating.

• Method Programming:

  • Purge the furnace with dry Nitrogen gas at 50 mL/min.

  • Equilibrate at 25 °C.

  • Ramp at 10.0 °C/min to 160 °C.

• Data Analysis: Use the instrument's evaluation software to integrate the melting endotherm. Record the extrapolated onset temperature (

  ) as the true melting point, and utilize the peak area to calculate the enthalpy of fusion.

Conclusion

For routine quality control of [3-(Hydroxymethyl)phenoxy]acetic acid, Automated Optical Transmission offers the best balance of high-throughput efficiency, operator independence, and regulatory compliance. However, for deep material characterization—such as detecting trace impurities or evaluating polymorphic stability during drug formulation—Differential Scanning Calorimetry (DSC) remains the undisputed, authoritative technique. Regardless of the method chosen, strict adherence to sample preparation causality (uniform pulverization, exact packing heights, and controlled ramp rates) is the ultimate determinant of data reliability.

References

• LookChem. "[3-(Hydroxymethyl)phenoxy]acetic acid - Chemical Properties and Identification." LookChem Database. Available at: [Link]

• ChemRxiv. "Compliance with amended General Chapter USP<741> Melting Range or Temperature." ChemRxiv. Available at: [Link]

• Gill, P., Moghadam, T. T., & Ranjbar, B. "Differential scanning calorimetry techniques: applications in biology and nanoscience." Journal of Biomolecular Techniques : JBT, 21(4), 167–193. Available at:[Link]

• ResolveMass Laboratories. "Melting Point Determination Methods and Material Characterization." ResolveMass Laboratories Inc. Available at: [Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of [3-(Hydroxymethyl)phenoxy]acetic acid

As a novel compound in various research and development pipelines, establishing robust safety protocols for handling [3-(Hydroxymethyl)phenoxy]acetic acid is paramount. This guide provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to manage this chemical safely and effectively. The following procedures are synthesized from the safety data sheets of structurally similar phenoxyacetic acid derivatives and represent best practices in laboratory safety.

Understanding the Hazard Profile

While specific toxicological data for [3-(Hydroxymethyl)phenoxy]acetic acid may be limited, its structural analogs, such as phenoxyacetic acid and its derivatives, are well-characterized. Based on this data, we can anticipate a similar hazard profile, which necessitates a cautious and well-planned approach to handling. The primary hazards associated with this class of compounds include:

• Skin Irritation: Expected to be a skin irritant.[1][2][3][4][5][6][7]

• Serious Eye Irritation: Poses a significant risk of serious eye irritation.[1][2][3][4][5][6][7]

• Respiratory Tract Irritation: May cause irritation to the respiratory system if inhaled as a dust or aerosol.[1][3][4][6]

• Harmful if Swallowed: Ingestion may lead to adverse health effects.[1][6]

These hazards underscore the importance of a multi-layered safety approach, encompassing engineering controls, personal protective equipment, and stringent operational protocols.

Core Directive: Personal Protective Equipment (PPE)

The selection and proper use of PPE are the cornerstones of safe chemical handling. The following table outlines the minimum required PPE for handling [3-(Hydroxymethyl)phenoxy]acetic acid.

Body Part	PPE Recommendation	Rationale and Best Practices
Eyes/Face	Chemical safety goggles with side shields or a full-face shield.[1][2][3][8]	Standard safety glasses are insufficient. The potential for serious eye irritation necessitates the use of fully enclosed goggles or a face shield to protect against splashes and airborne particles.[8] Eyewear must conform to OSHA 29 CFR 1910.133 or EU EN166 standards.[3][8]
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene).	Gloves must be inspected for integrity before each use.[1][9] Proper glove removal technique (without touching the outer surface) is critical to prevent skin contact.[1] Contaminated gloves should be disposed of as hazardous waste.[1][9]
Body	Laboratory coat or a chemical-resistant suit.[1][2][8][10]	A fully buttoned lab coat provides a primary barrier. For larger quantities or in situations with a higher risk of spillage, a chemical-resistant apron or suit is recommended.[1] Protective clothing should be selected based on the potential for exposure.[8]
Respiratory	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary.[2][3][9][10]	All handling of the solid material should be conducted in a certified chemical fume hood to minimize the inhalation of dust. If a fume hood is not available, or if exposure limits are exceeded, a NIOSH-approved particulate respirator is required.[9][10]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to minimize risk at every stage of the chemical's lifecycle in the laboratory.

Caption: Workflow for Handling [3-(Hydroxymethyl)phenoxy]acetic acid

Step-by-Step Handling Procedures

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6][11][12]

• Keep the container tightly closed.[8][11]

2. Weighing and Solution Preparation:

• Engineering Control: All weighing and solution preparation must be conducted within a certified chemical fume hood to control dust and vapors.[1]

• Personal Protective Equipment: Don all required PPE as outlined in the table above.

• Procedure:

  • Gently open the container to avoid creating airborne dust.

  • Use a spatula to carefully transfer the desired amount of the solid to a tared weighing vessel.

  • If preparing a solution, slowly add the solid to the solvent to prevent splashing.

  • Close the primary container tightly after use.

3. Experimental Use:

• Ensure that an eyewash station and safety shower are readily accessible.[3][6]

• Handle the material in a manner that minimizes the generation of dust and aerosols.[1]

• Avoid contact with skin and eyes.[1][10][11]

Emergency and Disposal Plan

A clear and concise plan for emergencies and waste disposal is non-negotiable.

Caption: Emergency and Disposal Plan

Emergency Procedures

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.[9] Remove contaminated clothing and wash it before reuse.[2][8] If skin irritation persists, seek medical attention.[8][11]

• In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[3][9][10] Seek immediate medical attention.[3][10]

• In Case of Inhalation: Move the individual to fresh air.[3][10] If breathing is difficult, provide oxygen. Seek medical attention.[10]

• In Case of Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][9][10]

• In Case of a Spill:

  • Evacuate the area.[1]

  • Wear appropriate PPE, including respiratory protection.[1]

  • Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[1][10]

  • Place the collected material into a suitable, labeled container for disposal.[1][10][13]

Disposal Plan

All waste containing [3-(Hydroxymethyl)phenoxy]acetic acid must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solids, including gloves, weigh paper, and absorbent materials, in a clearly labeled hazardous waste container.[1]

• Liquid Waste: Collect solutions in a labeled, sealed container. Do not dispose of them down the drain.[1]

• Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[4][8] This may involve incineration or other approved methods through a licensed disposal company.[1]

By adhering to these comprehensive safety and handling protocols, researchers can confidently work with [3-(Hydroxymethyl)phenoxy]acetic acid while maintaining a safe and compliant laboratory environment.

References

• Loba Chemie. (n.d.). PHENOXYACETIC ACID FOR SYNTHESIS. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - (3-Methylphenoxy)acetic acid. Retrieved from [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet - 2-(2-(Trifluoromethoxy)phenyl)acetic acid. Retrieved from [Link]

• Thermo Fisher Scientific. (2011, May 31). SAFETY DATA SHEET - 4-(Hydroxymethyl)phenoxyacetic acid. Retrieved from [Link]

• Fisher Scientific. (2011, May 31). SAFETY DATA SHEET - 4-(Hydroxymethyl)phenoxyacetic acid. Retrieved from [Link]

• LookChem. (n.d.). [3-(Hydroxymethyl)phenoxy]acetic acid. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET - (3-Methylphenoxy)acetic acid. Retrieved from [Link]

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• 8. aksci.com [aksci.com]
• 9. angenechemical.com [angenechemical.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. lobachemie.com [lobachemie.com]
• 12. fishersci.fr [fishersci.fr]
• 13. datasheets.scbt.com [datasheets.scbt.com]